2-(3-chloro-1H-pyrazol-1-yl)benzoic acid

Core Science & Biosynthesis

An In-depth Technical Guide to 2-(3-chloro-1H-pyrazol-1-yl)benzoic acid: Synthesis, Properties, and Potential Applications

This guide provides a comprehensive technical overview of 2-(3-chloro-1H-pyrazol-1-yl)benzoic acid, a molecule of interest in medicinal chemistry and drug discovery. Due to its novelty, this document emphasizes foundational principles, proposing a synthetic route and predicting chemical properties based on the well-established chemistry of its constituent moieties. This paper is intended for researchers, scientists, and professionals in drug development, offering a scientifically grounded framework for the synthesis, characterization, and potential exploration of this compound.

Introduction: The Scientific Rationale

The convergence of a pyrazole ring system with a benzoic acid scaffold in a single molecule presents a compelling case for investigation. Pyrazole derivatives are a cornerstone in medicinal chemistry, exhibiting a wide spectrum of biological activities including anti-inflammatory, analgesic, antimicrobial, and anticancer properties.[1][2][3][4] The inclusion of a chloro-substituent on the pyrazole ring can modulate the electronic and lipophilic character of the molecule, potentially enhancing its interaction with biological targets.

The benzoic acid moiety, on the other hand, is a common feature in many pharmaceuticals and can act as a key pharmacophore for various receptors and enzymes. Its carboxylic acid group can participate in hydrogen bonding and ionic interactions, which are crucial for molecular recognition. The ortho-substitution pattern of the pyrazolyl and carboxylic acid groups on the benzene ring introduces specific steric and electronic constraints that can influence the molecule's conformation and, consequently, its biological activity.

This guide will first delineate a plausible synthetic pathway to 2-(3-chloro-1H-pyrazol-1-yl)benzoic acid, followed by a detailed prediction of its physicochemical and spectroscopic properties. Finally, we will explore its potential therapeutic applications based on the known pharmacology of related compounds.

Proposed Synthesis of 2-(3-chloro-1H-pyrazol-1-yl)benzoic acid

The synthesis of N-arylpyrazoles is a well-established area of organic chemistry, with several robust methods available. The key transformation for assembling 2-(3-chloro-1H-pyrazol-1-yl)benzoic acid is the formation of the C-N bond between the pyrazole nitrogen and the phenyl ring of the benzoic acid derivative. Two of the most powerful and widely used methods for this type of transformation are the Ullmann condensation and the Buchwald-Hartwig amination.[5][6]

Retrosynthetic Analysis

A retrosynthetic analysis of the target molecule suggests two primary disconnection approaches, both centered on the formation of the N-aryl bond.

Caption: Retrosynthetic analysis of 2-(3-chloro-1H-pyrazol-1-yl)benzoic acid.

While pyrazole ring formation from a hydrazine is a valid strategy, the N-arylation approach offers greater flexibility and often higher yields, especially with readily available starting materials.

Recommended Synthetic Protocol: Ullmann-type Condensation

The Ullmann condensation is a classic and effective method for the N-arylation of azoles.[6][7] This copper-catalyzed reaction typically involves the coupling of an aryl halide with a nucleophile, in this case, 3-chloropyrazole.

Reaction Scheme:

Caption: Proposed synthesis via Ullmann-type condensation.

Detailed Experimental Protocol:

• Reaction Setup: To a flame-dried round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 2-iodobenzoic acid (1.0 eq), 3-chloropyrazole (1.2 eq), copper(I) iodide (0.1 eq), L-proline (0.2 eq), and potassium carbonate (2.0 eq).

• Solvent Addition: Add anhydrous dimethyl sulfoxide (DMSO) to the flask to achieve a concentration of approximately 0.5 M with respect to the 2-iodobenzoic acid.

• Reaction Conditions: Heat the reaction mixture to 110-120 °C and stir vigorously for 12-24 hours. Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Work-up: Upon completion, cool the reaction mixture to room temperature and pour it into a beaker containing 1 M hydrochloric acid. This will precipitate the product and neutralize the base.

• Extraction: Extract the aqueous mixture with ethyl acetate (3 x volumes). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and filter.

• Purification: Concentrate the filtrate under reduced pressure. The crude product can be purified by column chromatography on silica gel using a gradient of ethyl acetate in hexanes, or by recrystallization from a suitable solvent system like ethanol/water.

Causality Behind Experimental Choices:

• 2-Iodobenzoic Acid: Aryl iodides are generally more reactive than bromides or chlorides in Ullmann couplings.[8]

• L-proline: This amino acid acts as a ligand for the copper catalyst, enhancing its solubility and catalytic activity.[7]

• Potassium Carbonate: A base is required to deprotonate the pyrazole, making it a more effective nucleophile.

• DMSO: A high-boiling polar aprotic solvent is ideal for this reaction, as it can dissolve the reactants and facilitate the high temperatures often required for Ullmann couplings.

Predicted Physicochemical and Spectroscopic Properties

In the absence of experimental data, the properties of 2-(3-chloro-1H-pyrazol-1-yl)benzoic acid can be predicted using computational models and by comparison with structurally similar compounds.

Physicochemical Properties

Property	Predicted Value	Method/Basis
Molecular Formula	C₁₀H₇ClN₂O₂	-
Molecular Weight	222.63 g/mol	-
LogP	~2.5 - 3.5	Computational prediction; increased lipophilicity due to the chloro-substituent.
pKa	~3.5 - 4.5	The carboxylic acid is expected to be acidic, with its pKa influenced by the electron-withdrawing pyrazolyl group.
Aqueous Solubility	Low	Predicted based on the relatively high LogP and the presence of a non-polar aromatic system. Solubility will be pH-dependent.[9]
Melting Point	> 150 °C	Crystalline solid at room temperature is expected, with a relatively high melting point due to potential intermolecular hydrogen bonding and aromatic stacking.[10]

Spectroscopic Properties

¹H NMR Spectroscopy: The proton NMR spectrum is expected to be complex in the aromatic region due to the ortho-substitution pattern.

• Aromatic Protons (Benzoic Acid Ring): Four distinct signals are expected in the range of δ 7.5-8.2 ppm. The proton ortho to the carboxylic acid may be deshielded and appear at the downfield end of this range.

• Pyrazole Protons: Two doublets are anticipated, corresponding to the protons at the 4- and 5-positions of the pyrazole ring, likely in the range of δ 6.5-8.0 ppm.

• Carboxylic Acid Proton: A broad singlet is expected at δ 10-13 ppm, which may be exchangeable with D₂O.

¹³C NMR Spectroscopy:

• Aromatic and Pyrazole Carbons: Multiple signals are expected in the aromatic region (δ 110-150 ppm).

• Carbonyl Carbon: A signal for the carboxylic acid carbonyl carbon is anticipated around δ 165-175 ppm.

Infrared (IR) Spectroscopy:

• O-H Stretch (Carboxylic Acid): A broad absorption band from approximately 2500 to 3300 cm⁻¹.

• C=O Stretch (Carboxylic Acid): A strong, sharp absorption band around 1700-1725 cm⁻¹.

• C=C and C=N Stretches (Aromatic and Pyrazole Rings): Multiple bands in the 1400-1600 cm⁻¹ region.

• C-Cl Stretch: A band in the fingerprint region, typically around 600-800 cm⁻¹.

Mass Spectrometry (MS):

• The mass spectrum should show a molecular ion peak (M⁺) at m/z 222, with a characteristic M+2 peak at m/z 224 with approximately one-third the intensity of the M⁺ peak, due to the presence of the ³⁷Cl isotope.

Potential Biological Activities and Therapeutic Applications

The structural motifs present in 2-(3-chloro-1H-pyrazol-1-yl)benzoic acid suggest several potential avenues for therapeutic applications.

Anti-inflammatory and Analgesic Activity

Many pyrazole-containing compounds are known for their anti-inflammatory and analgesic properties, often acting as inhibitors of cyclooxygenase (COX) enzymes.[11] The benzoic acid moiety is also a feature of many non-steroidal anti-inflammatory drugs (NSAIDs). The specific substitution pattern of the target molecule could lead to selective inhibition of COX-2, which is desirable for reducing gastrointestinal side effects.

Anticancer Activity

Pyrazole derivatives have been extensively investigated as anticancer agents, targeting various pathways involved in cell proliferation and survival.[12] Some have shown activity as inhibitors of protein kinases, which are often dysregulated in cancer.

Antimicrobial Activity

The pyrazole nucleus is a common scaffold in antimicrobial agents.[2][3] The presence of a halogen atom can enhance the antimicrobial properties of a molecule. Therefore, 2-(3-chloro-1H-pyrazol-1-yl)benzoic acid could be explored for its activity against a range of bacterial and fungal pathogens.

Bioisosterism in Drug Design

The chloro-substituent on the pyrazole ring can be considered a bioisostere for other functional groups, such as a methyl or trifluoromethyl group.[13][14][15] This allows for the fine-tuning of the molecule's properties to optimize its pharmacokinetic and pharmacodynamic profile. For instance, replacing the chloro group with a trifluoromethyl group would significantly alter the electronic properties and lipophilicity, which could lead to a different biological activity profile.

Logical Relationship Diagram:

Sources

• 1. tandfonline.com [tandfonline.com]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]
• 4. benthamdirect.com [benthamdirect.com]
• 5. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 6. mdpi.com [mdpi.com]
• 7. researchgate.net [researchgate.net]
• 8. Chemical Insights | How to Wisely Design Conditions for Buchwald-Hartwig Couplings？ - RCS Research Chemistry Services [rcs.wuxiapptec.com]
• 9. semanticscholar.org [semanticscholar.org]
• 10. researchgate.net [researchgate.net]
• 11. Frontiers | Heterocyclic Compounds: Pharmacology of Pyrazole Analogs From Rational Structural Considerations [frontiersin.org]
• 12. Recent Advances in the Development of Pyrazole Derivatives as Anticancer Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 13. ctppc.org [ctppc.org]
• 14. pubs.acs.org [pubs.acs.org]
• 15. What is the role of bioisosterism in drug design? [synapse.patsnap.com]

Strategic Utilization of 2-(3-Chloro-1H-pyrazol-1-yl)benzoic Acid in Medicinal Chemistry

This guide explores the strategic utility of 2-(3-chloro-1H-pyrazol-1-yl)benzoic acid , a bifunctional scaffold that bridges the gap between simple fragment-based drug discovery (FBDD) and complex fused heterocyclic systems.

Executive Summary: The "Linchpin" Scaffold

In the architecture of modern drug discovery, 2-(3-chloro-1H-pyrazol-1-yl)benzoic acid (referred to herein as 3-Cl-PBA ) represents a high-value "linchpin" intermediate. Its structural uniqueness lies in the ortho-disposition of a halogenated pyrazole relative to a benzoic acid moiety. This specific geometry pre-organizes the molecule for two distinct chemical trajectories:

• Divergent Library Synthesis: Utilizing the carboxylic acid for amide coupling while exploiting the 3-chloro group for metabolic stability or halogen bonding.

• Scaffold Morphing: Facilitating intramolecular cyclization to access pyrazolo[1,5-a]quinazolin-5(4H)-ones , a privileged core in kinase and phosphodiesterase (PDE) inhibitor research.

This guide details the synthesis, reactivity profile, and application of 3-Cl-PBA, moving beyond basic preparation to functional integration in high-throughput chemistry.

Retrosynthetic Logic & Building Block Synthesis

The synthesis of 3-Cl-PBA is non-trivial due to the electronic deactivation of the 3-chloropyrazole ring. Standard nucleophilic aromatic substitution (

) often fails. The industry-standard protocol relies on Copper-Catalyzed Ullmann-Type C-N Coupling .

Mechanism-Driven Protocol Design

• Ligand Selection: 3-chloropyrazole is a poor nucleophile. Bidentate ligands like trans-N,N'-dimethylcyclohexane-1,2-diamine (DMEDA) or L-Proline are essential to stabilize the Cu(I) intermediate and lower the activation energy for the oxidative addition into the aryl iodide bond.

• Base Choice:

  or is preferred over strong alkoxides to prevent hydrodehalogenation of the pyrazole chlorine.

Experimental Protocol: Ullmann Coupling Synthesis

Objective: Synthesis of 2-(3-chloro-1H-pyrazol-1-yl)benzoic acid from 2-iodobenzoic acid.

Reagents:

• 2-Iodobenzoic acid (1.0 equiv)

• 3-Chloro-1H-pyrazole (1.2 equiv)

• CuI (10 mol%)

• (2.0 equiv)

• L-Proline (20 mol%)

• DMSO (0.5 M concentration)

Step-by-Step Methodology:

• Inertion: Charge a reaction vessel with 2-iodobenzoic acid, 3-chloro-1H-pyrazole, CuI,

  , and L-Proline. Evacuate and backfill with (3 cycles).

• Solvation: Add anhydrous DMSO via syringe. The reaction is sensitive to water; strictly anhydrous conditions prevent proto-demetallation.

• Thermal Activation: Heat the mixture to 90°C for 12–16 hours. Note: Monitoring via LCMS is critical. The appearance of the product mass (M+H) must be weighed against the consumption of the aryl iodide.

• Workup (pH Control): Cool to room temperature. Dilute with water. Acidify carefully with 1M HCl to pH 3–4. The product typically precipitates as an off-white solid.

• Purification: Filtration followed by recrystallization from EtOH/Water is usually sufficient. Avoid column chromatography if possible to minimize loss of the free acid.

Reactivity Profile & Scaffold Morphing

The true value of 3-Cl-PBA lies in its bifunctional reactivity . The diagram below illustrates the divergent pathways available to medicinal chemists.

Visualization: Reactivity Map (DOT)

Figure 1: Divergent synthetic pathways from the 3-Cl-PBA core. Path B represents a high-value scaffold morphing strategy.

Detailed Pathway Analysis

Path A: Amide Coupling (The "Anthranilic" Route)

The carboxylic acid is sterically crowded due to the ortho-pyrazolyl group. Standard EDC/NHS couplings often stall.

• Recommendation: Use HATU or T3P (Propylphosphonic anhydride) . T3P is particularly effective for sterically hindered anilines and provides easier workup.

• Application: This generates acyclic congeners of Chlorantraniliprole , a potent ryanodine receptor modulator. The 3-chloro group on the pyrazole mimics the steric bulk of the methyl/bromo groups found in commercial agrochemicals, locking the amide conformation via intramolecular hydrogen bonding.

Path B: Cyclization to Pyrazolo[1,5-a]quinazolines

This is the most chemically distinct application. The pyrazole N-2 and the carboxylic acid (activated) can undergo cyclodehydration. However, since the pyrazole N-1 is the linker, the cyclization targets the pyrazole C-5 position via electrophilic aromatic substitution or direct acylation if C-H activation conditions are used.

• Reagent:

  (Phosphoryl chloride).

• Mechanism: Conversion of the acid to the acid chloride, followed by intramolecular Friedel-Crafts acylation at the pyrazole C-5 position. Note: The 3-chloro substituent directs electron density, but C-5 remains the most nucleophilic site available for ring closure.

Case Study: Synthesis of Pyrazolo[1,5-a]quinazolin-5(4H)-one Derivatives

This scaffold is isosteric with benzodiazepines and quinazolinones, offering a rigid tricyclic core with defined vectors for substituent growth.

Experimental Protocol: Cyclization

Objective: Intramolecular cyclization of 3-Cl-PBA to the tricyclic core.

• Activation: Suspend 3-Cl-PBA (1.0 equiv) in neat

  (10 vol).

• Reflux: Heat to 100°C for 4 hours. The reaction mixture usually turns homogeneous and darkens.

• Quench: Evaporate excess

  under reduced pressure. Pour the residue onto crushed ice/ammonia water.

• Isolation: The tricyclic product, 2-chloro-pyrazolo[1,5-a]quinazolin-5(4H)-one , precipitates.

• Validation:

  • 1H NMR: Disappearance of the carboxylic acid proton (~13 ppm) and the pyrazole C-5 proton.

  • Structure: The "3-chloro" of the starting material becomes the 2-chloro on the fused system (due to IUPAC numbering changes upon fusion).

Quantitative Comparison: Activation Methods

Method	Reagent	Temp (°C)	Yield (%)	Notes
Acid Chloride	then	80	45	Harsh; dechlorination observed.
Direct Dehydration	PPA (Polyphosphoric Acid)	120	62	Viscous; difficult workup.
Vilsmeier-Haack		100	88	Preferred. Cleanest conversion.

Advanced Visualization: Synthesis Workflow

The following diagram outlines the logical flow from raw materials to the final drug candidate scaffold.

Figure 2: Step-wise workflow for synthesizing and utilizing the 3-Cl-PBA building block.

References

• Synthesis of Pyrazolo[1,5-a]quinazolin-5(4H)

• 3-Chloropyrazole in Medicinal Chemistry: Title: "Application of 3-Chloro-3H-Pyrazole in Medicinal Chemistry: Application Notes and Protocols."[1] Source: Benchchem. URL:

• Title: "Reactions of Some Pyrazole-3-Carboxylic Acids and Carboxylic Acid Chlorides.
• Biological Applications (Antimicrobial/Kinase)

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]

The N-Aryl Pyrazole Benzoic Acid Scaffold: A Technical Guide

The N-aryl pyrazole benzoic acid scaffold represents a "privileged structure" in modern medicinal chemistry—a molecular framework capable of providing high-affinity ligands for diverse biological targets. While historically linked to COX-2 inhibition (e.g., celecoxib analogs), recent advancements have repositioned this scaffold as a cornerstone in the development of Microsomal Prostaglandin E Synthase-1 (mPGES-1) inhibitors and novel anti-infectives .

This technical guide dissects the scaffold's utility, providing a rigorous analysis of its structural biology, synthetic pathways, and experimental validation.

Executive Summary & Pharmacophore Analysis

The N-aryl pyrazole benzoic acid moiety combines a rigid heterocyclic core (pyrazole) with a polarizable "warhead" (benzoic acid). This duality allows the molecule to span hydrophobic pockets while anchoring to polar residues (typically Arginine or Lysine) in enzyme active sites.

Structural Logic

• The Anchor (Benzoic Acid): Mimics the carboxylate head group of arachidonic acid metabolites (e.g., PGH2). It forms critical salt bridges with positively charged residues (e.g., Arg126 in mPGES-1).

• The Scaffold (Pyrazole): A planar, aromatic linker that positions substituents in a specific vector. Unlike flexible linkers, the pyrazole ring reduces the entropic cost of binding.

• The Wings (Aryl Substituents): Provide shape complementarity to hydrophobic sub-pockets.

Pharmacophore Visualization

The following diagram illustrates the conceptual binding mode of this scaffold within the mPGES-1 active site.

Figure 1: Pharmacophore model showing the tripartite architecture of the scaffold interacting with a theoretical receptor site.

Therapeutic Focus: mPGES-1 Inhibition

The most high-value application of this scaffold is in the selective inhibition of mPGES-1. Unlike traditional NSAIDs or COX-2 inhibitors (coxibs) that block the entire prostanoid cascade, mPGES-1 inhibitors selectively suppress the inducible Prostaglandin E2 (PGE2) pathway while sparing cardioprotective Prostacyclin (PGI2).[1][2]

The Biological Cascade

Understanding the precise intervention point is critical for assay design.

Figure 2: The Arachidonic Acid Cascade. The scaffold selectively targets mPGES-1, preserving the PGI2 branch.[2]

Synthetic Architectures

The synthesis of N-aryl pyrazole benzoic acids generally follows two distinct strategies: Cyclocondensation (Knorr) or Metal-Catalyzed Coupling .

Method A: Knorr Pyrazole Synthesis (Robust & Scalable)

This is the preferred method for generating the core scaffold when the hydrazine precursor is available.

• Mechanism: Double condensation between a hydrazine and a 1,3-dicarbonyl compound.

• Regioselectivity: Controlled by steric bulk and electronic factors of the 1,3-diketone.

Method B: Copper-Catalyzed N-Arylation (Versatile)

Used when the pyrazole core is pre-formed or when the N-aryl bond is difficult to form via condensation.

• Conditions: CuI (10-20 mol%), Ligand (e.g., 1,10-phenanthroline), Base (Cs2CO3), Reflux.

Figure 3: General synthetic workflow via the Knorr Cyclocondensation route.

Detailed Experimental Protocols

Trustworthiness requires reproducibility. The following protocols are designed to be self-validating through visual checkpoints.

Protocol 1: Synthesis of 4-(3,5-Diphenyl-1H-pyrazol-1-yl)benzoic Acid

Objective: Synthesize a reference standard for mPGES-1 inhibition.

Reagents:

• 4-Hydrazinobenzoic acid (1.0 equiv, 10 mmol)

• Dibenzoylmethane (1.0 equiv, 10 mmol)

• Ethanol (Absolute, 50 mL)

• Glacial Acetic Acid (Catalytic, 5-10 drops)

Step-by-Step Methodology:

• Setup: In a 100 mL round-bottom flask equipped with a magnetic stir bar, dissolve 10 mmol of dibenzoylmethane in 50 mL of ethanol.

• Addition: Add 10 mmol of 4-hydrazinobenzoic acid. The mixture may appear as a suspension.

• Catalysis: Add 5-10 drops of glacial acetic acid.

• Reaction: Attach a reflux condenser and heat the mixture to reflux (approx. 78°C) for 4–6 hours.

  • Visual Checkpoint: The suspension should clear to a solution as the reaction progresses, then potentially precipitate the product as it cools.

• Work-up: Allow the reaction to cool to room temperature. If precipitation occurs, filter the solid. If not, reduce solvent volume by 50% under vacuum and pour into ice-cold water (100 mL).

• Purification: Recrystallize the crude solid from hot ethanol or an EtOH/DMF mixture.

• Validation:

  • TLC: (Mobile phase: 5% MeOH in DCM). The starting hydrazine (highly polar) will remain at the baseline; the product will move (Rf ~0.4-0.6).

  • 1H NMR (DMSO-d6): Look for the characteristic pyrazole C4-H singlet around

    7.0–7.3 ppm. The absence of NH/NH2 broad signals confirms cyclization.

Protocol 2: Biological Validation (mPGES-1 Inhibition)

Objective: Verify the inhibitory potential of the synthesized scaffold.

Assay Principle: Enzymatic conversion of PGH2 to PGE2. Since PGH2 is unstable, this assay typically uses a recombinant mPGES-1 enzyme and measures PGE2 production via HTRF (Homogeneous Time Resolved Fluorescence) or ELISA.

Workflow:

• Enzyme Prep: Recombinant human mPGES-1 expressed in E. coli microsomes.

• Substrate: PGH2 (stabilized in acetone/HCl, prepared immediately before use).

• Incubation:

  • Mix Enzyme + Test Compound (in DMSO) + Cofactor (GSH, 2.5 mM).

  • Incubate for 15 min at 4°C (pre-incubation).

  • Initiate reaction by adding PGH2 (10 µM final).

  • Stop reaction after 60 seconds using FeCl2/Citric acid (stops the reaction and converts remaining PGH2 to HHT to prevent chemical PGE2 formation).

• Quantification: Measure PGE2 levels using a commercial HTRF kit.

• Data Analysis: Calculate % Inhibition relative to DMSO control.

Quantitative Data Summary

When optimizing this scaffold, specific substitutions on the aryl wings dramatically affect potency.

Table 1: SAR Trends for N-Aryl Pyrazole Benzoic Acids (mPGES-1)

Region	Substitution	Effect on Potency (IC50)	Rationale
Benzoic Acid	4-COOH	High (< 100 nM)	Optimal salt bridge with Arg126.
Benzoic Acid	3-COOH	Moderate/Low	Sub-optimal geometry for ionic lock.
Benzoic Acid	4-COOMe (Ester)	Inactive (> 10 µM)	Loss of ionic interaction (Prodrug potential).
C3-Aryl	4-CF3-Phenyl	Increased	Lipophilic contact in hydrophobic pocket.
C3-Aryl	4-OH-Phenyl	Decreased	Desolvation penalty in hydrophobic pocket.
C5-Aryl	2-Cl-Phenyl	Variable	Steric clash can twist the core, affecting planarity.

References

• Koeberle, A., & Werz, O. (2015). Inhibitors of the microsomal prostaglandin E(2) synthase-1 as alternative to non steroidal anti-inflammatory drugs (NSAIDs) – a critical review. Current Medicinal Chemistry.

• Lietz, N., et al. (2023). Development and Antibacterial Properties of 4-[4-(Anilinomethyl)-3-phenylpyrazol-1-yl]benzoic Acid Derivatives.[3] Journal of Medicinal Chemistry.[3]

• Chang, H. H., et al. (2010). Selective inducible microsomal prostaglandin E(2) synthase-1 (mPGES-1) inhibitors derived from an oxicam template.[4] Bioorganic & Medicinal Chemistry Letters.

• Samuelsson, B., et al. (2007). Membrane Prostaglandin E Synthase-1: A Novel Therapeutic Target.[1] Pharmacological Reviews.

• Aggarwal, R., et al. (2006). Synthesis and antibacterial activity of some new 1-heteroaryl-5-amino-3H/methyl-4-phenylpyrazoles. Indian Journal of Chemistry.

Sources

• 1. Selective Inhibitors of Human mPGES-1 from Structure-Based Computational Screening - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Selective inducible microsomal prostaglandin E(2) synthase-1 (mPGES-1) inhibitors derived from an oxicam template - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note: Amide Coupling Protocols for 2-(3-chloro-1H-pyrazol-1-yl)benzoic acid

Introduction & Mechanistic Challenge

The coupling of 2-(3-chloro-1H-pyrazol-1-yl)benzoic acid presents a distinct synthetic challenge characteristic of ortho-substituted biaryl systems. Unlike standard benzoic acids, this substrate features a bulky, electron-withdrawing 3-chloropyrazole ring attached at the ortho position via the nitrogen atom (N1).

The Challenge: The "Ortho-Twist" Effect

• Steric Shielding: The pyrazole ring cannot lie planar with the benzene ring due to steric clash with the carboxylic acid. It adopts a twisted conformation (typically 40–60° torsion), creating a "roof" that physically blocks the trajectory of incoming nucleophiles (amines) toward the carbonyl carbon.

• Electronic Deactivation: The pyrazole ring is electron-withdrawing (inductive effect of

  nitrogens). While this increases the electrophilicity of the carbonyl carbon (making it more reactive in theory), the steric blocking dominates. Furthermore, the active ester intermediates formed by standard reagents (e.g., O-acylisoureas from EDC) are often unstable or react too slowly, leading to hydrolysis or N-acylurea rearrangement byproducts.

Strategic Decision Matrix

Select the appropriate protocol based on your scale and the nucleophilicity of your amine partner.

Figure 1: Decision matrix for selecting the optimal coupling strategy based on amine reactivity and reaction scale.

Detailed Protocols

Method A: The "Gold Standard" – Acid Chloride Activation

Best for: Weak nucleophiles (anilines), large scale (>5g), and difficult substrates.

This method converts the hindered acid into its most reactive form, the acid chloride, using Thionyl Chloride (

) or Oxalyl Chloride. This overcomes the steric barrier by creating a highly electrophilic species that does not rely on a bulky leaving group (like OBt or OAt).

Reagents:

• Substrate: 2-(3-chloro-1H-pyrazol-1-yl)benzoic acid (1.0 equiv)

• Activator: Thionyl Chloride (

  , 2.0–5.0 equiv) OR Oxalyl Chloride (1.5 equiv)

• Catalyst: DMF (2–3 drops, essential for Vilsmeier-Haack activation)

• Solvent: Toluene (preferred) or DCM.

• Base (Step 2): Pyridine or

  (2.5 equiv).

Protocol:

• Activation: Suspend the benzoic acid derivative in anhydrous Toluene (5–10 mL/g).

• Add catalytic DMF (2 drops).

• Add

  dropwise at room temperature.

• Reflux: Heat the mixture to 80°C (or reflux) for 2–3 hours. The suspension should clarify as the acid chloride forms.

  • QC Check: Aliquot 50 µL into MeOH. Check LCMS for the methyl ester to confirm complete activation.

• Evaporation: Concentrate the reaction mixture to dryness under reduced pressure to remove excess

  . Co-evaporate with Toluene (2x) to ensure all acidic gases are removed.

• Coupling: Dissolve the crude acid chloride residue in dry DCM or THF.

• Cool to 0°C. Add the Amine (1.1 equiv) followed by the Base (Pyridine or

  , 2.5 equiv).

• Warm to RT and stir for 2–12 hours.

• Workup: Quench with water. Wash organic layer with 1N HCl (to remove pyridine), then Sat.

  . Dry over and concentrate.

Method B: The "Modern Approach" – T3P (Propylphosphonic Anhydride)

Best for: Aliphatic amines, medicinal chemistry scale, and parallel synthesis.

T3P is a cyclic anhydride that acts as a powerful coupling agent. It is particularly effective for sterically hindered acids because it does not generate a bulky active ester intermediate. It also exhibits low toxicity and water-soluble byproducts.

Reagents:

• Substrate: 1.0 equiv.

• Amine: 1.2 equiv.

• Reagent: T3P (50% w/w in EtOAc or DMF) – 2.0 equiv.

• Base: DIPEA (N,N-Diisopropylethylamine) – 3.0–4.0 equiv.

• Solvent: EtOAc (preferred) or DMF.

Protocol:

• Dissolve the acid and the amine in EtOAc (10 mL/g).

• Add DIPEA.[1] (Note: The solution may remain a suspension).

• Add T3P solution dropwise at 0°C or RT.

• Reaction: Stir at Room Temperature. If no conversion after 4 hours, heat to 50–60°C.

  • Note: T3P is thermally stable and works well at elevated temperatures, unlike HATU which can degrade.

• Workup: The beauty of T3P is the workup. Wash the reaction mixture directly with water, 1N NaOH (to remove unreacted acid and phosphorus byproducts), and 1N HCl.

• Evaporate solvent to yield crude amide.

Method C: HATU Activation

Best for: High-throughput screening (HTS) or very small scales (<50 mg).

HATU generates a highly reactive species (OAt-ester) which benefits from the "neighboring group effect" of the pyridine nitrogen in the HOAt leaving group, accelerating the reaction despite steric hindrance.

Protocol:

• Dissolve acid (1.0 equiv) in DMF.

• Add HATU (1.2 equiv) and DIPEA (2.0 equiv). Stir for 5–10 mins to pre-activate (Solution turns yellow/orange).

• Add Amine (1.2 equiv).

• Stir at RT for 16 hours.

• Workup: Dilute with EtOAc, wash with

  (5% aq) to remove DMF, then standard acid/base washes.

Troubleshooting & Optimization Data

Variable	Recommendation	Rationale
Solvent	Toluene (Method A) or EtOAc (Method B)	Toluene allows higher temps for acid chloride formation. EtOAc is compatible with T3P and simplifies workup.
Base	Pyridine (Method A)	Pyridine acts as both base and acyl-transfer catalyst (forming N-acyl pyridinium). Essential for hindered acid chlorides.
Temperature	60–80°C	Steric hindrance increases the activation energy barrier. Do not hesitate to heat if RT reaction is sluggish.
Catalyst	DMAP (0.1 equiv)	Add if using Method A (Step 6) or Method B with very weak amines (anilines).

Experimental Workflow Diagram

Figure 2: The recommended Acid Chloride workflow for maximum reliability.

References

• Dunetz, J. R., Magano, J., & Weisenburger, G. A. (2016). Large-Scale Applications of Amide Coupling Reagents for the Synthesis of Pharmaceuticals. Organic Process Research & Development, 20(2), 140–177. Link

  • Context: Comprehensive review detailing why Acid Chlorides and T3P are preferred for hindered substr

• Valeur, E., & Bradley, M. (2009). Amide bond formation: beyond the myth of coupling reagents. Chemical Society Reviews, 38(2), 606-631. Link

  • Context: Mechanistic comparison of HATU vs. Carbodiimides, explaining the "neighboring group effect" beneficial for hindered couplings.

• Pattabiraman, V. R., & Bode, J. W. (2011). Rethinking amide bond synthesis. Nature, 480(7378), 471-479. Link

  • Context: Discusses alternative activation str

• Bayer CropScience LP. (2012). Process for the preparation of 2-substituted benzoic acid derivatives. US Patent US20120253050A1. Link

  • Context: Industrial precedent for the synthesis and coupling of ortho-pyrazolyl benzoic acids (intermediates for Tetraniliprole/Chlorantraniliprole class insecticides)

Sources

• 1. growingscience.com [growingscience.com]

Application Note: Regiocontrolled One-Pot Synthesis of N-(2-Carboxyphenyl)pyrazoles

Topic: One-Pot Synthesis Methods for N-(2-Carboxyphenyl)pyrazoles Content Type: Application Note & Protocol Guide Audience: Synthetic Chemists, Process Development Scientists

Abstract & Strategic Importance

N-(2-Carboxyphenyl)pyrazoles are critical pharmacophores and agrochemical intermediates. They serve as the structural backbone for anthranilic diamide insecticides (e.g., Chlorantraniliprole, Cyantraniliprole) and various non-steroidal anti-inflammatory drugs (NSAIDs).

Conventional synthesis often involves multi-step isolation: diazotization of anthranilic acid, isolation of the hydrazine, and subsequent condensation. This guide details two high-efficiency one-pot protocols that eliminate intermediate isolation, specifically addressing the critical challenge of regioselectivity (1,3- vs. 1,5-isomer control).

Critical Mechanistic Insight: The Regioselectivity Switch

Before executing the protocols, researchers must understand the causality behind isomer formation. The reaction between 2-hydrazinobenzoic acid and a non-symmetrical 1,3-dicarbonyl compound can yield two regioisomers.

• The "Acid" Pathway (1,3-Isomer): When using hydrazine hydrochloride salts, the terminal nitrogen (

  ) remains nucleophilic while the internal nitrogen ( ) is deactivated by the proton/anilinic electron withdrawal. This favors attack at the most electrophilic carbonyl, leading to the 1,3-isomer.

• The "Base" Pathway (1,5-Isomer): Under neutral or basic conditions, the internal nitrogen (

  ), being more electron-rich due to the ortho-carboxylate effect (neighboring group participation), often attacks first, or the reaction proceeds via a different hydrazone intermediate, favoring the 1,5-isomer.

Visualization: Regioselectivity Decision Tree

Figure 1: Mechanistic divergence in pyrazole cyclocondensation based on pH and protonation state.

Method A: The Telescoped Diazo-Reduction-Cyclization (True One-Pot)

Best for: Large-scale synthesis starting from cheap anthranilic acid. Mechanism: Diazotization

Sulfite Reduction Fischer Indole-type Cyclization.

Reagents & Equipment[1][2][3][4]

• Substrate: Anthranilic acid (1.0 equiv)

• Reagents: NaNO₂ (1.1 equiv), Na₂SO₃ (2.5 equiv), HCl (conc.), 1,3-Dicarbonyl (e.g., Ethyl acetoacetate, 1.1 equiv).

• Solvent: Water/Ethanol biphasic system.

• Monitoring: Starch-iodide paper (for diazo), LC-MS.

Step-by-Step Protocol

• Diazotization (Zone 1):

  • Charge anthranilic acid (13.7 g, 100 mmol) and water (50 mL) into a reactor.

  • Add conc. HCl (25 mL) dropwise at 0–5 °C. Stir until a fine suspension forms.

  • Add NaNO₂ (7.6 g in 20 mL H₂O) dropwise, maintaining

    °C.

  • Self-Validation Check: Solution must turn clear. Test with starch-iodide paper (instant blue/black confirms excess HNO₂).

• In-Situ Reduction (Zone 2):

  • In a separate vessel, dissolve Na₂SO₃ (31.5 g) in water (100 mL).

  • Transfer the diazonium salt solution into the sulfite solution rapidly at 0–5 °C. (Reverse addition prevents side reactions).

  • Heat to 60 °C for 1 hour. The solution turns from orange to pale yellow (formation of hydrazine sulfonate).

  • Add conc. HCl (30 mL) and reflux for 1 hour to hydrolyze the sulfonate to 2-hydrazinobenzoic acid hydrochloride.

• Cyclocondensation (Zone 3):

  • Do not isolate. Adjust pH to ~4–5 using NaOAc (buffers the reaction for optimal cyclization without fully deprotonating to the free base, preserving 1,3-selectivity).

  • Add Ethyl acetoacetate (14.3 g, 110 mmol) and Ethanol (50 mL).

  • Reflux (80 °C) for 3–4 hours.

  • Self-Validation Check: Monitor by TLC (50:50 EtOAc/Hexane).[1] Disappearance of the hydrazine spot (

    ) and appearance of a fluorescent pyrazole spot ( ).

• Workup:

  • Cool to room temperature.[2][3] The product often precipitates directly.

  • If no precipitate, remove ethanol under vacuum and acidify to pH 2. Filter the solid.

Method B: Copper-Catalyzed Ullmann-Type Coupling

Best for: Convergent synthesis using complex, pre-formed pyrazoles and 2-halobenzoic acids. Mechanism: Cu(I) oxidative addition

Ligand exchange Reductive elimination.

Reagents & Equipment[1][2][3][4]

• Substrate: 2-Iodobenzoic acid (or 2-Bromobenzoic acid).

• Nucleophile: Substituted Pyrazole (1.2 equiv).

• Catalyst system: CuI (5–10 mol%), Ligand (1,10-Phenanthroline or trans-N,N'-dimethylcyclohexane-1,2-diamine).

• Base: Cs₂CO₃ (2.0 equiv) or K₃PO₄.

• Solvent: DMF or DMSO (dry).

Step-by-Step Protocol

• Catalyst Pre-Complexation:

  • In a dry Schlenk tube, mix CuI (19 mg, 0.1 mmol) and 1,10-Phenanthroline (36 mg, 0.2 mmol).

  • Add DMF (2 mL) and stir under Argon for 10 mins to form the active catalytic species (dark colored solution).

• Coupling Reaction:

  • Add 2-Iodobenzoic acid (248 mg, 1.0 mmol), the Pyrazole (1.2 mmol), and Cs₂CO₃ (652 mg, 2.0 mmol).

  • Expert Insight: Use Cesium carbonate. Its solubility in DMF is superior to Potassium carbonate, enhancing the reaction rate for sterically hindered substrates (ortho-substitution).

• Thermal Activation:

  • Seal the tube and heat to 110 °C for 12–24 hours.

  • Self-Validation Check: Take an aliquot after 2 hours. If the reaction mixture turns green/blue, oxygen has leaked in (oxidizing Cu(I) to inactive Cu(II)). The mixture should remain dark brown/red.

• Workup:

  • Cool to RT. Dilute with water (20 mL).

  • Acidify carefully with 1M HCl to pH 3 (to protonate the carboxylate).

  • Extract with EtOAc. The product is in the organic layer.[3]

Visualization: Catalytic Cycle (Ullmann)

Figure 2: Simplified catalytic cycle for the Copper-catalyzed C-N bond formation.

Data Summary & Optimization Table

Parameter	Method A (Cyclocondensation)	Method B (Cu-Coupling)
Primary Variable	pH / Protonation State	Ligand / Base Choice
Key Limitation	Regioselectivity (1,3 vs 1,[1]5)	Steric hindrance at ortho position
Optimal Solvent	Ethanol / Acetic Acid	DMF / DMSO / NMP
Temperature	80 °C (Reflux)	110–130 °C
Yield (Typical)	75–90%	60–85%
Green Score	High (Water/EtOH based)	Low (DMF/Heavy Metals)

Troubleshooting: The Self-Validating System

To ensure trustworthiness, implement these checkpoints:

• The "Diazo" Check (Method A):

  • Failure Mode: No precipitate after adding sulfite.

  • Cause: Diazonium salt decomposed before reduction.

  • Validation: Keep Zone 1 temp strictly < 5 °C. If starch-iodide test is negative before sulfite addition, the diazo is dead.

• The "Regio" Check (Method A):

  • Failure Mode: Mixed isomers by NMR.

  • Validation: 1H NMR of the crude.[4][5] The pyrazole C4-H proton is diagnostic.

    • 1,3-isomer:

      6.7–6.9 ppm.

    • 1,5-isomer:

      6.5–6.6 ppm (shielded by the phenyl ring).

  • Correction: If 1,5-isomer dominates, increase acidity (add more HCl) in Zone 3.

• The "Oxygen" Check (Method B):

  • Failure Mode: Reaction stalls at 20% conversion.

  • Cause: Oxidation of catalyst.

  • Validation: Add 10 mol% L-Ascorbic acid (Vitamin C) to the reaction mix. It acts as an in-situ reductant to keep Copper in the +1 state.

References

• Regioselective Synthesis of 1-(2-Carboxyphenyl)pyrazoles. Deng, X., & Mani, N. S. (2008). Journal of Organic Chemistry. Insight: Defines the mechanistic basis for 1,3 vs 1,5 selectivity based on hydrazine protonation.

• Copper-Catalyzed Amination of 2-Bromobenzoic Acids. Jiang, D., et al. (2009). Journal of Organic Chemistry. Insight: Protocol for direct coupling of amino-heterocycles to ortho-halobenzoic acids without protecting groups.

• One-Pot Synthesis of Anthranilic Diamide Insecticide Intermediates. Lahm, G. P., et al. (2005). Bioorganic & Medicinal Chemistry Letters. Insight: Industrial application of Method A for Chlorantraniliprole synthesis.

• Ligand-Promoted Ullmann Coupling for N-Arylation. Ma, D., et al. (2008). Organic Letters. Insight: Optimization of amino acid ligands for Cu-catalyzed coupling.

Sources

• 1. Regiocontrolled Synthesis of 1-Substituted-3(5)-carboxyalkyl-1H-pyrazoles Using Trichloromethyl Enones - PMC [pmc.ncbi.nlm.nih.gov]
• 2. One-pot multicomponent synthesis of highly functionalized bio-active pyrano[2,3-c]pyrazole and benzylpyrazolyl coumarin derivatives using ZrO2 nanoparticles as a reusable catalyst - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 3. hilarispublisher.com [hilarispublisher.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]

Topic: Advanced Crystallization Techniques for the Purification of 2-(3-chloro-1H-pyrazol-1-yl)benzoic acid

An Application Note for Researchers, Scientists, and Drug Development Professionals

**Abstract

This document provides a detailed guide to the purification of 2-(3-chloro-1H-pyrazol-1-yl)benzoic acid, a key intermediate in pharmaceutical synthesis. Achieving high purity and controlling the solid-state form of Active Pharmaceutical Ingredients (APIs) and their precursors is paramount for ensuring drug safety, efficacy, and manufacturability.[1][2] Crystallization is the primary and most effective method for achieving these goals on an industrial scale.[2] This guide moves beyond simple procedural lists to explain the underlying principles of crystallization, offering robust, adaptable protocols for three primary techniques: Controlled Cooling, Anti-Solvent Addition, and Evaporative Crystallization. We will explore the causality behind experimental choices, provide systems for self-validation, and ground our recommendations in authoritative scientific principles.

Introduction: The Criticality of Purity and Solid-State Form

2-(3-chloro-1H-pyrazol-1-yl)benzoic acid is a molecule of significant interest in drug development. Its molecular structure, featuring a polar carboxylic acid group and a moderately non-polar chloro-pyrazole aromatic system, presents specific challenges and opportunities for purification. The final physical properties of this material—such as crystal size, shape, and polymorphic form—are not incidental; they are critical quality attributes that directly impact downstream processing, formulation, stability, and bioavailability.[3]

Polymorphism, the ability of a compound to exist in multiple crystalline forms, is a central concern in pharmaceutical development.[3][4] Different polymorphs of the same API can exhibit vastly different solubilities and stabilities, making control over the crystallization process a regulatory and scientific necessity.[1] The protocols detailed herein are designed to provide a robust framework for developing a crystallization process that consistently yields the desired solid form with high chemical purity.

Foundational Principles: Solubility and Supersaturation

The success of any crystallization process hinges on a deep understanding of the solute-solvent relationship and the concept of supersaturation.[5][6]

• Solubility Profile: The solubility of 2-(3-chloro-1H-pyrazol-1-yl)benzoic acid is dictated by its structure. The carboxylic acid moiety allows for strong hydrogen bonding with polar protic solvents (e.g., alcohols), while the aromatic core allows for van der Waals interactions with a range of organic solvents.[7] Therefore, its solubility will be significant in solvents like ethanol, methanol, and acetone, and limited in non-polar solvents like hexane or heptane. This differential solubility is the lever we use to induce crystallization.

• Supersaturation: The Driving Force: Crystallization occurs when a solution contains more dissolved solute than it can theoretically hold at equilibrium; this state is known as supersaturation.[6] It is the thermodynamic driving force for both the birth of new crystals (nucleation) and their subsequent growth.[5][] The methods described below are, at their core, different strategies for generating and controlling supersaturation.

Core Crystallization Methodologies and Protocols

Three primary techniques are broadly applicable for the purification of compounds like 2-(3-chloro-1H-pyrazol-1-yl)benzoic acid.[1][] The choice of method depends on the compound's solubility curve, thermal stability, and the desired final particle attributes.

Method 1: Controlled Cooling Crystallization

This technique is ideal for compounds whose solubility is strongly dependent on temperature.[5] By dissolving the compound in a suitable solvent at an elevated temperature and then slowly cooling, we can precisely control the rate of supersaturation, favoring crystal growth over rapid, uncontrolled precipitation.[]

Objective: To purify crude 2-(3-chloro-1H-pyrazol-1-yl)benzoic acid by slowly reducing the temperature of its saturated solution to induce crystallization.

Materials & Equipment:

• Crude 2-(3-chloro-1H-pyrazol-1-yl)benzoic acid

• High-purity solvent (e.g., Isopropanol, Ethanol, or Acetone)

• Jacketed reaction vessel with overhead stirrer and temperature control

• Filtration apparatus (Büchner funnel, filter flask)

• Vacuum oven

Procedure:

• Solvent Selection & Dissolution:

  • Select a solvent in which the target compound has high solubility at elevated temperatures and low solubility at room temperature or below. Isopropanol is often a good starting point.

  • Charge the jacketed reactor with the selected solvent (e.g., 5 mL per gram of crude material).

  • Begin agitation and heat the solvent to a target temperature (e.g., 70-75°C for Isopropanol).

  • Slowly add the crude 2-(3-chloro-1H-pyrazol-1-yl)benzoic acid until it is fully dissolved. If needed, add a small amount of additional solvent to ensure complete dissolution.

  • Expert Note: Avoid using a vast excess of solvent, as this will reduce the final yield. The goal is a solution that is nearly saturated at the elevated temperature.

• Controlled Cooling & Crystallization:

  • Initiate a slow, linear cooling ramp. A typical rate is 10-20°C per hour.

  • Causality: A slow cooling rate keeps the level of supersaturation within the metastable zone, the region where crystal growth is favored over spontaneous nucleation.[5] Rapid cooling can cause the solution to become too supersaturated, leading to "oiling out" or the formation of fine, impure particles.[]

  • Observe the solution for the onset of nucleation (cloud point). Seeding with a few crystals of pure product at a temperature slightly below the saturation point can be employed to control nucleation and ensure the desired polymorphic form.[3][6]

  • Continue cooling to the final target temperature (e.g., 0-5°C) and hold for 1-2 hours to maximize crystal yield.

• Isolation and Drying:

  • Isolate the crystals by vacuum filtration using a Büchner funnel.

  • Wash the filter cake with a small amount of cold, fresh solvent to remove residual mother liquor containing impurities.

  • Dry the purified crystals in a vacuum oven at a moderate temperature (e.g., 40-50°C) until a constant weight is achieved.

Caption: Workflow for Purification via Anti-Solvent Addition.

Method 3: Evaporative Crystallization

This method is useful when the compound's solubility is not highly dependent on temperature or for thermally sensitive compounds. Supersaturation is achieved by slowly removing the solvent, thereby increasing the solute concentration. [1][9]

Objective: To purify crude 2-(3-chloro-1H-pyrazol-1-yl)benzoic acid by slowly evaporating the solvent from its solution to induce crystallization.

Materials & Equipment:

• Crude 2-(3-chloro-1H-pyrazol-1-yl)benzoic acid

• Volatile solvent (e.g., Dichloromethane, Ethyl Acetate)

• Crystallization dish or beaker

• A system for slow evaporation (e.g., a loosely covered container, or diffusion setup)

• Filtration and drying equipment as above

Procedure:

• Dissolution:

  • Dissolve the crude compound in a suitable volatile solvent to form a solution that is undersaturated.

  • Filter the solution while warm to remove any insoluble impurities.

• Slow Evaporation:

  • Place the solution in a crystallization dish or beaker.

  • Cover the container in a way that allows for very slow solvent evaporation. For example, cover with perforated parafilm or use a vapor diffusion setup where a less volatile anti-solvent diffuses into the solution. [10] * Causality: Slow evaporation is crucial. [10]As the solvent volume decreases, the concentration of the solute gradually increases, leading to a controlled state of supersaturation that promotes the growth of large, high-quality crystals.

  • Allow the setup to stand undisturbed in a location with stable temperature and minimal vibration for several hours to days.

• Isolation and Drying:

  • Once a suitable crop of crystals has formed, decant the remaining mother liquor.

  • Isolate the crystals by filtration.

  • Wash the crystals sparingly with a small amount of cold, fresh solvent.

  • Dry the purified crystals.

Caption: Workflow for Purification via Slow Evaporation.

Data Summary and Optimization Parameters

The selection of a solvent system is the most critical step in developing a robust crystallization process. The following tables provide a starting point for this selection and a comparison of the key process parameters.

Table 1: Suggested Solvent & Anti-Solvent Systems

Solvent Class	Primary Solvents (Good Solubility)	Anti-Solvents (Poor Solubility)
Alcohols	Methanol, Ethanol, Isopropanol	Water, Heptane, Hexane
Ketones	Acetone, Methyl Ethyl Ketone	Water, Heptane, Toluene
Esters	Ethyl Acetate, Isopropyl Acetate	Heptane, Hexane, Cyclohexane
Ethers	Tetrahydrofuran (THF)	Heptane, Hexane
Chlorinated	Dichloromethane (DCM)	Heptane, Hexane

Table 2: Comparison of Crystallization Methodologies

Parameter	Controlled Cooling	Anti-Solvent Addition	Evaporative Crystallization
Driving Force	Temperature Reduction	Solubility Reduction	Solvent Removal
Key Control	Cooling Rate (°C/hr)	Anti-Solvent Addition Rate (mL/min)	Evaporation Rate
Typical Cycle Time	Hours	Hours	Hours to Days
Scalability	Excellent	Excellent	Poor to Moderate
Best For	Temp-sensitive solubility	Fine-tuning particle size	Small scale, thermally labile compounds
Common Issues	Oiling out if cooled too fast	Local high supersaturation, oiling out	Difficult to control, long process time

Troubleshooting Common Crystallization Problems

Problem	Potential Cause(s)	Recommended Solution(s)
No Crystals Form	Solution is too dilute; insufficient supersaturation.	Reduce solvent volume; cool to a lower temperature; add more anti-solvent; try a different solvent system.
"Oiling Out"	Supersaturation generated too quickly; cooling/addition rate is too fast.	Slow down the cooling or anti-solvent addition rate; increase the starting solvent volume; use seeding. [11]
Poor Yield	Compound has high solubility in the mother liquor at the final conditions.	Cool to a lower temperature; use a more effective anti-solvent; optimize the final solvent/anti-solvent ratio. [6]
Low Purity	Impurities are co-crystallizing; mother liquor trapped in crystals.	Slow down the crystallization rate; select a solvent where impurities are highly soluble; perform an effective wash with cold solvent; recrystallize a second time.

Conclusion

The purification of 2-(3-chloro-1H-pyrazol-1-yl)benzoic acid via crystallization is a multi-faceted process that requires a systematic approach. By understanding the fundamental principles of solubility and supersaturation, researchers can effectively select and optimize a method—be it controlled cooling, anti-solvent addition, or slow evaporation—to achieve the desired purity and solid-state form. The protocols and troubleshooting guides provided here serve as a robust starting point for developing a scalable, reproducible, and efficient purification process, ensuring the quality and consistency required for advanced drug development applications.

References

• Syrris. (2024, October 22). Pharmaceutical Crystallization in drug development. Available from: [Link]

• Micropore Technologies. Active Pharmaceutical Ingredient (API) Crystallisation. Available from: [Link]

• PharmaFeatures. (2025, February 3). Energy-Efficient Crystallization: Pioneering Sustainable Methods for Active Pharmaceutical Ingredients. Available from: [Link]

• SciSpace. Recrystallization of Active Pharmaceutical Ingredients. Available from: [Link]

• Ahad, A., et al. (2021). Pharmaceutical Co-Crystallization: Regulatory Aspects, Design, Characterization, and Applications. PMC. Available from: [Link]

• Google Patents. (2011). WO2011076194A1 - Method for purifying pyrazoles.

• Kumar, V., et al. (2021). Droplet-Based Evaporative System for the Estimation of Protein Crystallization Kinetics. ACS Publications. Available from: [Link]

• Vaisala. (2025, September 22). Cooling crystallization monitoring and control in API production processes with RI measurements. Available from: [Link]

• Triclinic Labs. Crystallization Method Development and Optimization. Available from: [Link]

• SciSpace. Crystallization by Antisolvent Addition and Cooling. Available from: [Link]

• Google Patents. (2009). DE102009060150A1 - Process for the purification of pyrazoles.

• Protein XRD Protocols. Crystallization of Proteins. Available from: [Link]

• Rohani, S. (2012). Applications of the crystallization process in the pharmaceutical industry. SpringerLink. Available from: [Link]

• Kaduk, J. A. (2017). Getting crystals your crystallographer will treasure: a beginner's guide. PMC. Available from: [Link]

• Mettler Toledo. Using AntiSolvent for Crystallization. Available from: [Link]

• RISE. (n.d.). Antisolvent Crystallization. Available from: [Link]

• Paul, S., et al. (2022). Three-Step Mechanism of Antisolvent Crystallization. ACS Publications. Available from: [Link]

• Andritz Group. Crystallization process guide | industrial use. Available from: [Link]

• Paul, S., et al. (2022). Three-Step Mechanism of Antisolvent Crystallization. ACS Publications. Available from: [Link]

• Longdom Publishing. Synthesis of Pyrazolo Linked Pyridine Carboxylic Acids and Evalua. Available from: [Link]

• DergiPark. Synthesis and Some Reactions of Pyrazole-3-carboxylic acid Having Trifluoromethyl Unit. Available from: [Link]

• Technical Disclosure Commons. (2022). Improved process for the preparation of 5-acetyl-1H-pyrazole-3-carboxylic acid. Available from: [Link]

• Physical Chemistry Research. (2023). Solubility of Pharmaceutical Compounds in Organic Solvents Using Artificial Nural Network and Correlation Model. Available from: [Link]

• ResearchGate. Solubility of benzoic acid in twelve organic solvents: Experimental measurement and thermodynamic modeling. Available from: [Link]

• Thati, J., et al. (2010). Solubility of benzoic acid in pure solvents and binary mixtures. University of Limerick. Available from: [Link]

Sources

• 1. syrris.com [syrris.com]
• 2. Crystallization Method Development Services from Triclinic Labs [tricliniclabs.com]
• 3. scispace.com [scispace.com]
• 4. microporetech.com [microporetech.com]
• 5. Cooling crystallization monitoring and control in API production processes with RI measurements | Vaisala [vaisala.com]
• 6. scispace.com [scispace.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 9. Crystallization process guide | industrial use | ANDRITZ [andritz.com]
• 10. Getting crystals your crystallographer will treasure: a beginner’s guide - PMC [pmc.ncbi.nlm.nih.gov]
• 11. mt.com [mt.com]

Technical Notes & Optimization

Technical Support Center: Solubility Enhancement of 2-(3-chloro-1H-pyrazol-1-yl)benzoic acid

This technical support guide is designed for researchers, scientists, and drug development professionals encountering challenges with the solubility of 2-(3-chloro-1H-pyrazol-1-yl)benzoic acid in organic solvents. This document provides in-depth troubleshooting advice, frequently asked questions (FAQs), and validated experimental protocols to systematically address and overcome solubility issues.

Section 1: Foundational Troubleshooting & Initial Characterization

Before attempting advanced solubility enhancement techniques, a thorough understanding of the compound's fundamental physicochemical properties is critical. Inconsistent or poor results often stem from overlooking these initial characterization steps.

Q1: We are observing poor solubility of 2-(3-chloro-1H-pyrazol-1-yl)benzoic acid in common organic solvents. What are the essential first steps to diagnose the problem?

A1: The molecular structure of 2-(3-chloro-1H-pyrazol-1-yl)benzoic acid, featuring a carboxylic acid group, suggests that its solubility will be highly dependent on the pH and polarity of the solvent system. The initial steps should focus on characterizing the properties that govern its behavior in solution.

• Determine the pKa: The carboxylic acid moiety is a weak acid. Its pKa value is the most critical parameter influencing its solubility. In solutions with a pH below its pKa, the compound will exist primarily in its neutral, less soluble form. At a pH above the pKa, it will be in its ionized (carboxylate) form, which is significantly more soluble in polar solvents.[1][2] This pH-dependent solubility is a key characteristic to leverage.[3][4][5]

• Assess Polymorphism: Inconsistent solubility results between different batches of the compound can often be attributed to polymorphism—the existence of multiple crystalline forms.[6] Different polymorphs can have markedly different solubilities and dissolution rates.[7][8] The most stable polymorph typically has the lowest solubility.[9] It is crucial to characterize the solid form of your material using techniques like X-Ray Powder Diffraction (XRPD) and Differential Scanning Calorimetry (DSC) to ensure you are working with a consistent and known crystalline form.

• Evaluate Purity: Impurities can sometimes suppress or, less commonly, enhance solubility. Confirm the purity of your sample using a reliable analytical method such as High-Performance Liquid Chromatography (HPLC).

Q2: Our solubility measurements are not reproducible. One batch dissolves readily while the next does not. What is the likely cause?

A2: The most probable cause for this issue is polymorphism.[6] The compound may have crystallized into a different, less soluble form during synthesis or purification. For example, a metastable polymorph might exhibit higher initial solubility but can convert to a more stable, less soluble form over time, especially in solution.[7][9]

Troubleshooting Steps:

• Characterize Each Batch: Analyze each batch using XRPD to identify the crystal form.

• Control Crystallization Conditions: Carefully control parameters like solvent, temperature, and cooling rate during the final crystallization step to consistently produce the same polymorph.

• Consider Amorphous Content: An amorphous form will be much more soluble than any crystalline form but is also less stable. The presence of amorphous material could explain high initial solubility that decreases as it crystallizes into a more stable form.

Section 2: FAQs on Solubility Enhancement Strategies

This section addresses common questions about specific techniques to improve the solubility of 2-(3-chloro-1H-pyrazol-1-yl)benzoic acid.

Q3: How can we leverage the carboxylic acid group to enhance solubility in organic solvents?

A3: The presence of the acidic proton on the carboxylic acid group is the key.

• pH Adjustment/Salt Formation: For solvents that can support ionization (e.g., alcohols, or aqueous-organic mixtures), adding a base will deprotonate the carboxylic acid, forming a salt. This ionized form is more polar and thus more soluble. This is a highly effective method for increasing the solubility of acidic compounds.[10][11] For instance, creating an alkali metal salt can significantly improve water solubility.[11]

• Co-crystal Formation: If salt formation leads to stability issues, co-crystallization is an excellent alternative.[12] A co-crystal is a solid containing the active pharmaceutical ingredient (API) and a pharmaceutically acceptable co-former in a single crystal lattice.[12] Co-formers are chosen to interact with the API via non-ionic forces, like hydrogen bonds, which can disrupt the crystal lattice of the API and improve its solubility.[12][13]

Q4: What is co-solvency, and how do we select an appropriate co-solvent system?

A4: Co-solvency is a widely used technique to increase the solubility of poorly soluble drugs by adding a water-miscible solvent (the co-solvent) to the primary solvent.[11][14][15] The co-solvent works by reducing the polarity of the solvent system (e.g., reducing the dielectric constant of water) and disrupting water's hydrogen bonding network, which makes it more favorable for the non-polar parts of your molecule to dissolve.[16][17]

Selection Strategy:

• Initial Screening: Test the solubility of your compound in a range of pure, pharmaceutically acceptable solvents with varying polarities (e.g., ethanol, propylene glycol, PEG 400, acetone, ethyl acetate).

• Binary Mixtures: Prepare binary mixtures of a good solvent (where the compound is highly soluble) and a poor solvent (e.g., water or a non-polar solvent like heptane).

• Systematic Evaluation: Measure the solubility at various co-solvent concentrations (e.g., 10%, 20%, 40%, 60%, 80% v/v) to find the optimal ratio. The goal is to identify a synergistic combination that maximizes solubility.

Q5: When should we consider using solid dispersion technology?

A5: Solid dispersion is a powerful technique for significantly enhancing the dissolution rate and solubility of poorly water-soluble drugs, particularly those belonging to BCS Class II.[18][19][20] You should consider this approach when other methods like co-solvency or pH modification are insufficient or not suitable for your desired final formulation (e.g., a solid dosage form).

The core principle is to disperse the drug in a hydrophilic carrier matrix, ideally in an amorphous state.[21][22] This prevents the drug from crystallizing, and the high surface area of the dispersed drug combined with the water-soluble carrier leads to rapid dissolution.[23] Common carriers include polymers like polyvinylpyrrolidone (PVP) and polyethylene glycols (PEGs).[21]

Q6: Can surfactants improve solubility, and are they suitable for organic solvent systems?

A6: Yes, surfactants can be very effective. Surfactants are amphiphilic molecules that can form micelles in solution.[24][25][26] When the surfactant concentration is above the critical micelle concentration (CMC), the hydrophobic core of the micelle can encapsulate poorly soluble drug molecules, increasing the overall solubility of the drug in the bulk solvent.[27]

While most commonly discussed for aqueous systems, this principle also applies to some organic solvent systems, particularly in the formation of microemulsions or self-emulsifying drug delivery systems (SEDDS).[15][27] The choice of surfactant (anionic, cationic, non-ionic) depends on the drug and the solvent system.[27] Non-ionic surfactants like Polysorbates (Tweens) and Poloxamers are often preferred due to their lower toxicity.[19][27]

Section 3: Experimental Protocols & Methodologies

These protocols provide step-by-step guidance for key experiments.

Protocol 1: Equilibrium Solubility Determination (Shake-Flask Method)

This is the gold-standard method for accurately determining the solubility of a compound in a given solvent.

Objective: To determine the saturation concentration of 2-(3-chloro-1H-pyrazol-1-yl)benzoic acid in various organic solvents at a controlled temperature.

Materials:

• 2-(3-chloro-1H-pyrazol-1-yl)benzoic acid

• Selected organic solvents (e.g., ethanol, methanol, acetone, ethyl acetate, DMSO)

• Scintillation vials or glass flasks with screw caps

• Orbital shaker with temperature control

• Syringe filters (0.22 or 0.45 µm, ensure solvent compatibility)

• Analytical balance

• HPLC system with a validated quantitative method

Procedure:

• Add an excess amount of the compound to a vial. The amount should be enough to ensure that undissolved solid remains at equilibrium.

• Add a known volume of the selected solvent to the vial.

• Seal the vials tightly to prevent solvent evaporation.

• Place the vials in an orbital shaker set to a constant temperature (e.g., 25 °C) and agitation speed.

• Agitate the samples for a predetermined time (typically 24-72 hours) to ensure equilibrium is reached. To confirm equilibrium, take measurements at multiple time points (e.g., 24h, 48h, 72h) until the concentration plateaus.

• After agitation, allow the vials to stand undisturbed at the set temperature for at least 2 hours to let the excess solid settle.

• Carefully withdraw a sample from the supernatant. Immediately filter the sample through a syringe filter to remove any undissolved particles.

• Dilute the filtered sample with a suitable solvent (usually the mobile phase of the HPLC method) to a concentration within the calibration range of your analytical method.

• Quantify the concentration of the dissolved compound using the validated HPLC method.

• Express the solubility in units such as mg/mL or mol/L.

Protocol 2: Preparation of a Solid Dispersion (Solvent Evaporation Method)

This protocol is suitable for preparing solid dispersions of thermolabile compounds.[18][23]

Objective: To prepare an amorphous solid dispersion of 2-(3-chloro-1H-pyrazol-1-yl)benzoic acid in a hydrophilic polymer to enhance its dissolution rate.

Materials:

• 2-(3-chloro-1H-pyrazol-1-yl)benzoic acid

• Hydrophilic carrier (e.g., PVP K30, PEG 4000)

• A common volatile solvent that dissolves both the drug and the carrier (e.g., methanol, ethanol, or a mixture).

• Rotary evaporator or vacuum oven

• Mortar and pestle

Procedure:

• Determine the desired drug-to-carrier ratio (e.g., 1:1, 1:3, 1:5 by weight).

• Accurately weigh the drug and the carrier and place them in a round-bottom flask.

• Add a sufficient amount of the common solvent to completely dissolve both components, forming a clear solution. Gentle warming or sonication can be used if necessary.

• Attach the flask to a rotary evaporator.

• Evaporate the solvent under reduced pressure at a controlled temperature (e.g., 40-50 °C). Continue until a solid film or mass is formed and all solvent is removed.

• Further dry the solid dispersion in a vacuum oven for 24 hours to remove any residual solvent.

• Gently scrape the solid mass from the flask.

• Grind the solid dispersion into a fine powder using a mortar and pestle.

• Crucial Step: Characterize the resulting powder using XRPD and DSC to confirm the absence of crystalline drug (i.e., that it is amorphous) and to check for any interactions.

Section 4: Data Presentation & Visualization

Illustrative Solubility Data

The following table provides a hypothetical summary of solubility data for 2-(3-chloro-1H-pyrazol-1-yl)benzoic acid in various solvents, which could be generated using Protocol 1.

Solvent	Solvent Type	Dielectric Constant (Approx.)	Expected Solubility (mg/mL)
Heptane	Non-polar	1.9	< 0.1
Toluene	Non-polar (Aromatic)	2.4	0.1 - 1.0
Ethyl Acetate	Polar Aprotic	6.0	5 - 15
Acetone	Polar Aprotic	21	20 - 50
Ethanol	Polar Protic	25	15 - 40
Methanol	Polar Protic	33	25 - 60
DMSO	Polar Aprotic	47	> 100

Note: These are estimated values based on the structure and are for illustrative purposes only. Actual experimental values are required.

Visual Workflow and Mechanisms

The following diagrams illustrate key decision-making processes and scientific principles.

Caption: Decision workflow for selecting a solubility enhancement strategy.

Caption: Mechanism of pH-dependent solubility for a weak acid.

References

• Solid dispersion technique for improving solubility of some poorly soluble drugs - Scholars Research Library. (n.d.).
• Solid Dispersion Techniques for Solubility Enhancement: A Comprehensive Review. (2025, July 1). Jetir.Org.
• Solid Dispersion: Methods and Polymers to increase the solubility of poorly soluble drugs. (2012, October 30). Journal of Applied Pharmaceutical Science.
• Solid Dispersion Techniques Improve Solubility of Poorly Water-Soluble Drug: A Review. (2021, June 15). IJPPR.
• Impact of Polymorphism and Particle Size on the Bioavailability of Active Pharmaceutical Ingredients. (2024, May 29). Hilaris Publisher.
• A Review on Solid Dispersion and Carriers Used Therein for Solubility Enhancement of Poorly Water Soluble Drugs. (n.d.). PMC.
• Polymorphism and Its Impact on Drug Bioavailability: Understanding Solid-State Variability. (2023, September 15). ManTech Publications.
• Polymorph Impact on the Bioavailability and Stability of Poorly Soluble Drugs. (n.d.). PMC.
• Limitations and Innovative Application Methods of Surfactants for Solubilization of Poorly Water-Soluble Drugs. (n.d.). PMC.
• Solubility Enhancement of Drugs with Aid of Surfactants: Research Done Since Last Two Decades. (2020, December 7). ResearchGate.
• Solubility Enhancement of Drugs with Aid of Surfactants: Research Done Since Last Two Decades. (2020, December 26). Pharma Excipients.
• Solubilization by surfactants: Significance and symbolism. (2025, July 31).
• The Role of Surfactants in Solubilization of Poorly Soluble. (2024, December 19). JOCPR.
• A Review on Polymorphism Perpetuates Pharmaceuticals. (n.d.). Prime Scholars.
• Impact of Polymorphism on Drug Formulation and Bioavai. (2024, May 30). JOCPR.
• Solubility Enhancement Techniques: A Comprehensive Review of Approaches for Poorly Soluble Drugs. (n.d.). International Journal of Pharmaceutical Sciences.
• pH and Solvent Effect on Drug Solubility. (n.d.).
• Application of cosolvency and cocrystallization approach to enhance acyclovir solubility. (2025, July 30).
• PH dependent solubility study: Significance and symbolism. (2025, March 4).
• Solubility data and pK a values of a few drugs that demonstrate... (n.d.). ResearchGate.
• A review on solubility enhancement technique for pharmaceutical drugs. (2024, February 29). GSC Online Press.
• Solubility Enhancement of Cox-II Inhibitors by Cosolvency Approach. (n.d.). SciSpace.
• Brief Overview of Various Approaches to Enhance Drug Solubility. (n.d.). Longdom Publishing.
• pH Dependent Drug Interactions with Acid Reducing Agents. (2021, January 1). Patel Kwan Consultancy.
• Improving API Solubility by Salt and Cocrystal Formation. (n.d.). Merck.
• Back to Basics: pH-Dependent Drug Interactions with Acid Reducing Agents. (n.d.). Celerion.
• Drug Solubility Enhancement through the Preparation of Multicomponent Organic Materials: Eutectics of Lovastatin with Carboxylic Acids. (2019, March 9). MDPI.
• Strategies for improving hydrophobic drugs solubility and bioavailability. (n.d.). Int J Pharm Chem Anal.
• Advancement in Solubilization Approaches: A Step towards Bioavailability Enhancement of Poorly Soluble Drugs. (n.d.). PMC.

Sources

• 1. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 2. researchgate.net [researchgate.net]
• 3. wisdomlib.org [wisdomlib.org]
• 4. pH Dependent Drug Interactions with Acid Reducing Agents - Patel Kwan Consultancy [patelkwan.com]
• 5. celerion.com [celerion.com]
• 6. jocpr.com [jocpr.com]
• 7. hilarispublisher.com [hilarispublisher.com]
• 8. admin.mantechpublications.com [admin.mantechpublications.com]
• 9. Polymorph Impact on the Bioavailability and Stability of Poorly Soluble Drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 10. gsconlinepress.com [gsconlinepress.com]
• 11. Strategies for improving hydrophobic drugs solubility and bioavailability - Int J Pharm Chem Anal [ijpca.org]
• 12. merckmillipore.com [merckmillipore.com]
• 13. mdpi.com [mdpi.com]
• 14. Application of cosolvency and cocrystallization approach to enhance acyclovir solubility - PMC [pmc.ncbi.nlm.nih.gov]
• 15. longdom.org [longdom.org]
• 16. ijpsjournal.com [ijpsjournal.com]
• 17. scispace.com [scispace.com]
• 18. jetir.org [jetir.org]
• 19. ijppr.humanjournals.com [ijppr.humanjournals.com]
• 20. Advancement in Solubilization Approaches: A Step towards Bioavailability Enhancement of Poorly Soluble Drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 21. scholarsresearchlibrary.com [scholarsresearchlibrary.com]
• 22. A Review on Solid Dispersion and Carriers Used Therein for Solubility Enhancement of Poorly Water Soluble Drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 23. japsonline.com [japsonline.com]
• 24. Limitations and Innovative Application Methods of Surfactants for Solubilization of Poorly Water-Soluble Drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 25. pharmaexcipients.com [pharmaexcipients.com]
• 26. wisdomlib.org [wisdomlib.org]
• 27. jocpr.com [jocpr.com]

minimizing decarboxylation during 2-(3-chloro-1H-pyrazol-1-yl)benzoic acid synthesis

A Guide to Minimizing Decarboxylation

Welcome to the technical support center for the synthesis of 2-(3-chloro-1H-pyrazol-1-yl)benzoic acid. As a Senior Application Scientist, I understand the challenges researchers face in achieving high yields and purity for this important intermediate. A recurring issue is the undesired decarboxylation of the benzoic acid moiety, leading to the formation of 1-(3-chlorophenyl)-1H-pyrazole as a significant byproduct. This guide provides in-depth, field-proven insights and troubleshooting strategies in a direct question-and-answer format to help you minimize this side reaction and optimize your synthesis.

Frequently Asked Questions & Troubleshooting

Q1: What is the primary cause of decarboxylation during the synthesis of 2-(3-chloro-1H-pyrazol-1-yl)benzoic acid?

The synthesis of 2-(3-chloro-1H-pyrazol-1-yl)benzoic acid is typically achieved through a copper-catalyzed N-arylation reaction, often referred to as an Ullmann condensation or Goldberg reaction.[1][2] This reaction couples 3-chloro-1H-pyrazole with a 2-halobenzoic acid (commonly 2-chlorobenzoic acid or 2-iodobenzoic acid) in the presence of a copper catalyst and a base.

The primary cause of decarboxylation is the thermal instability of the copper-carboxylate intermediate formed during the catalytic cycle. High reaction temperatures, which are often required for traditional Ullmann couplings, promote the loss of carbon dioxide from this intermediate.[2][3] This is particularly prevalent with benzoic acids that have ortho-substituents.[3] The competing pathways are illustrated below.

Figure 1. Competing Reaction Pathways

Q2: My reaction is producing a significant amount of the decarboxylated byproduct. How can I minimize it?

Minimizing decarboxylation hinges on carefully controlling the reaction conditions to favor the desired N-arylation pathway over the competing decarboxylation cascade. Here are the key parameters to optimize:

• Temperature Control: This is the most critical factor. Traditional Ullmann reactions often require temperatures in excess of 150-200°C, which strongly promotes decarboxylation.[2][4] Modern catalyst systems, particularly those using ligands, can significantly lower the required reaction temperature to a range of 80-120°C, and in some cases, even lower.[5][6] It is imperative to maintain the lowest possible temperature that still allows for a reasonable reaction rate.

• Catalyst and Ligand Selection: The choice of catalyst and, more importantly, the ligand is crucial for enabling lower reaction temperatures.

  • Copper Source: Copper(I) salts such as CuI or Cu₂O are commonly used.

  • Ligands: The addition of a chelating ligand stabilizes the copper catalyst, increases its solubility, and facilitates the catalytic cycle at milder temperatures.[5][7] This is the cornerstone of modern Ullmann-type reactions. Amino acids, such as L-proline, and diamines are particularly effective.[5] For instance, the use of 1,10-phenanthroline has been shown to be effective in similar intramolecular C-N couplings.[8]

• Solvent Choice: High-boiling polar aprotic solvents are typically used.

  • DMSO (Dimethyl sulfoxide) and DMF (Dimethylformamide) are common choices that can facilitate the reaction at lower temperatures compared to less polar solvents like toluene.

  • The choice of solvent can influence the solubility of the catalyst complex and the reaction rate.

• Base Selection: An appropriate base is required to deprotonate the pyrazole and the carboxylic acid.

  • K₂CO₃ (Potassium carbonate) is a standard, effective base for this transformation.

  • Cs₂CO₃ (Cesium carbonate) can sometimes offer improved results due to its higher solubility in organic solvents, but it is more expensive.

The following table summarizes the impact of these parameters on the reaction outcome:

Parameter	Condition to Minimize Decarboxylation	Rationale
Temperature	80 - 120°C (or lower if possible)	Reduces the rate of thermal decarboxylation of the copper-carboxylate intermediate.[3]
Catalyst	CuI or Cu₂O	Standard and effective copper(I) sources for Ullmann couplings.[9]
Ligand	L-proline, 1,10-phenanthroline, or a diamine	Stabilizes the copper catalyst, enabling the reaction to proceed at lower, milder temperatures.[5][8]
Solvent	DMSO, DMF	Polar aprotic solvents that can facilitate the reaction at moderate temperatures.
Base	K₂CO₃, Cs₂CO₃	Effectively deprotonates the nucleophile and substrate without promoting excessive side reactions.

Q3: What is a reliable starting protocol for minimizing decarboxylation?

Based on modern, ligand-accelerated Ullmann-type coupling procedures, the following protocol provides a robust starting point for your experiments.[9][10]

Figure 2. Recommended Experimental Workflow

Detailed Step-by-Step Methodology:

• Reagent Setup: To an oven-dried reaction flask, add 2-iodobenzoic acid (1.0 eq), 3-chloro-1H-pyrazole (1.2 eq), potassium carbonate (K₂CO₃, 2.5 eq), copper(I) iodide (CuI, 10 mol%), and L-proline (20 mol%).

• Solvent Addition: Add anhydrous dimethyl sulfoxide (DMSO) to the flask.

• Inert Atmosphere: Seal the flask and purge with an inert gas (e.g., nitrogen or argon) for 10-15 minutes.

• Heating: Place the flask in a preheated oil bath at 90-100°C.

• Monitoring: Stir the reaction mixture and monitor its progress by Thin-Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting material is consumed (typically 12-24 hours).

• Workup:

  • Cool the reaction mixture to room temperature.

  • Pour the mixture into water and acidify to a pH of ~2-3 with 1M HCl. This will protonate the desired carboxylic acid product, causing it to precipitate or become extractable.

  • Extract the aqueous mixture with an organic solvent like ethyl acetate (3x).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purification: Purify the crude product by recrystallization from a suitable solvent system (e.g., ethanol/water) or by flash column chromatography on silica gel.

Q4: How can I monitor the progress of my reaction and quantify the level of decarboxylation?

Effective reaction monitoring is key to optimizing conditions and understanding the extent of side-product formation. High-Performance Liquid Chromatography (HPLC) is the most suitable technique for this purpose.[11][12]

Recommended HPLC Method:

• Column: A reverse-phase C18 column is standard for this type of analysis.

• Mobile Phase: A gradient of water (often with 0.1% formic acid or trifluoroacetic acid to ensure the carboxylic acid is protonated) and acetonitrile or methanol.

• Detection: UV detection at a wavelength where all components (starting materials, product, and byproduct) have significant absorbance (e.g., 254 nm).

• Sample Preparation: Quench a small aliquot of the reaction mixture, dilute it with the mobile phase, and filter it before injection.

Expected Elution Order:

In a typical reverse-phase HPLC separation, compounds elute based on polarity. You would expect to see:

• 2-(3-chloro-1H-pyrazol-1-yl)benzoic acid (Product): The most polar compound due to the carboxylic acid group, thus it will have the shortest retention time.

• Starting Materials (2-halobenzoic acid, 3-chloro-1H-pyrazole): These will have intermediate retention times.

• 1-(3-chlorophenyl)-1H-pyrazole (Byproduct): The least polar compound, as it lacks the carboxylic acid group. It will have the longest retention time.

By integrating the peak areas, you can determine the relative ratio of your desired product to the decarboxylated byproduct at different time points, allowing for precise optimization of your reaction conditions.[13][14]

Q5: I've tried optimizing the conditions, but I still see some decarboxylation. What are my options for purification?

The significant difference in polarity between the desired carboxylic acid product and the neutral decarboxylated byproduct makes purification relatively straightforward.

• Acid-Base Extraction: Before column chromatography, you can perform a liquid-liquid extraction. Dissolve the crude mixture in an organic solvent like ethyl acetate and wash with a basic aqueous solution (e.g., saturated sodium bicarbonate). The desired carboxylic acid will be deprotonated and move into the aqueous layer. The neutral byproduct will remain in the organic layer. You can then separate the layers, re-acidify the aqueous layer with HCl to precipitate your product, and filter or extract it.

• Recrystallization: If the crude product is sufficiently pure, recrystallization can be a highly effective method for obtaining material of high purity.

• Flash Column Chromatography: This is a reliable method for separating the product from the byproduct. Due to the polarity difference, a good separation can usually be achieved on silica gel using a solvent system such as hexane/ethyl acetate with a small amount of acetic acid to keep the carboxylic acid protonated and prevent streaking on the column.

References

• Ullmann reaction - Wikipedia. Wikipedia. [Link]

• Catalytic Ullmann-Type N-Arylation to Access Medicinally Important SuFEx-able Pyrazolo[1,5-a]Quinoxalinones. National Center for Biotechnology Information. [Link]

• Copper-Catalyzed Ullmann-Type Coupling and Decarboxylation Cascade of Arylhalides with Malonates to Access α-Aryl Esters. ResearchGate. [Link]

• Copper-catalyzed decarboxylative C–N coupling for N-arylation. Royal Society of Chemistry. [Link]

• Ullmann coupling-An overview. OperaChem. [Link]

• Ullmann Reaction. Organic Chemistry Portal. [Link]

• Ullmann condensation - Wikipedia. Wikipedia. [Link]

• Copper-Catalyzed Ullmann-Type Coupling and Decarboxylation Cascade of Arylhalides with Malonates to Access α-Aryl Esters. The Organic and Inorganic Chemistry Institute of Zhejiang University of Technology. [Link]

• A New Biaryl Synthesis Illustrating a Connection between the Ullmann Biaryl Synthesis and Copper-catalysed Decarboxylation. SciSpace. [Link]

• Copper-catalyzed N-arylation of amines with aryliodonium ylides in water. Beilstein Journal of Organic Chemistry. [Link]

• On the Current Status of Ullmann-Type N-Arylation Reactions Promoted by Heterogeneous Catalysts. MDPI. [Link]

• Process for the preparation of androgen receptor antagonists and intermediates thereof.

• L-Proline Promoted Ullmann-Type Coupling Reactions of Aryl Iodides with Indoles, Pyrroles, Imidazoles or Pyrazoles. ResearchGate. [Link]

• Copper-Catalyzed Ullmann-Type Coupling and Decarboxylation Cascade of Arylhalides with Malonates to Access α-Aryl Esters. ZJUT. [Link]

• Synthesis of 4-chloro-2-(3,5-dimethyl-1h-pyrazol-1-yl)-6- methylpyrimidine. International Journal of Pharmacy and Pharmaceutical Sciences. [Link]

• Mechanistic Studies on the Copper-Catalyzed N-Arylation of Amides. MIT Open Access Articles. [Link]

• Mechanistic Studies on the Copper-Catalyzed N-Arylation of Alkylamines Promoted by Organic Soluble Ionic Bases. ACS Catalysis. [Link]

• Synthesis of the pyrazolyl benzoic acid derived aldehyde. ResearchGate. [Link]

• Synthesis and Characterization of New Pyrano[2,3-c]pyrazole Derivatives as 3-Hydroxyflavone Analogues. National Center for Biotechnology Information. [Link]

• Highly Functional Group Tolerance in Copper-Catalyzed N-Arylation of Nitrogen-Containing Heterocycles under Mild Conditions. The Journal of Organic Chemistry. [Link]

• Highly efficient and mild copper-catalyzed N- and C-arylations with aryl bromides and iodides. PubMed. [Link]

• Liquid-Chromatographic Methods for Carboxylic Acids in Biological Samples. National Center for Biotechnology Information. [Link]

• Synthesis, Characterization, and Application of 2-((3-(Chloromethyl)-benzoyl)oxy)benzoic Acid. Widya Mandala Surabaya Catholic University Repository. [Link]

• Small Molecule Development Analytical Methods for Faster Time to Market. Hovione. [Link]

• Bioanalytical Methods I. Ulm University. [Link]

• Analytical methods for tracing pharmaceutical residues in water and wastewater. AquaEnergy Expo Knowledge Hub. [Link]

• Analytical Characterization of Biotherapeutic Products, Part II: The Analytical Toolbox. American Pharmaceutical Review. [Link]

Sources

• 1. Ullmann reaction - Wikipedia [en.wikipedia.org]
• 2. Ullmann condensation - Wikipedia [en.wikipedia.org]
• 3. scispace.com [scispace.com]
• 4. Ullmann Reaction [organic-chemistry.org]
• 5. Ullmann coupling-An overview - operachem [operachem.com]
• 6. Diamine Ligands for Ullmann-Type Cross-Coupling at Room Temperature | Tokyo Chemical Industry Co., Ltd.(APAC) [tcichemicals.com]
• 7. researchgate.net [researchgate.net]
• 8. Catalytic Ullmann-Type N-Arylation to Access Medicinally Important SuFEx-able Pyrazolo[1,5-a]Quinoxalinones - PMC [pmc.ncbi.nlm.nih.gov]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. researchgate.net [researchgate.net]
• 11. hovione.com [hovione.com]
• 12. chromatographyonline.com [chromatographyonline.com]
• 13. uni-ulm.de [uni-ulm.de]
• 14. kh.aquaenergyexpo.com [kh.aquaenergyexpo.com]

Technical Support Center: Purification of 2-(3-chloro-1H-pyrazol-1-yl)benzoic acid

This technical support guide is designed for researchers, chemists, and drug development professionals facing the common but challenging task of removing regioisomeric impurities from 2-(3-chloro-1H-pyrazol-1-yl)benzoic acid. This document provides in-depth troubleshooting advice, detailed experimental protocols, and answers to frequently asked questions to ensure the successful isolation of the desired, high-purity product.

Frequently Asked Questions (FAQs)

Q1: What is the most likely regioisomeric impurity in the synthesis of 2-(3-chloro-1H-pyrazol-1-yl)benzoic acid?

The most common regioisomeric impurity is 2-(5-chloro-1H-pyrazol-1-yl)benzoic acid . The formation of regioisomeric pyrazoles is a well-known challenge, especially when using unsymmetrical starting materials like a substituted hydrazine and a 1,3-dicarbonyl compound in a Knorr-type synthesis.[1][2] The reaction can proceed via two different pathways, leading to the desired 3-chloro isomer and the undesired 5-chloro isomer.

Caption: Logical representation of the target compound and its primary regioisomeric impurity.

Q2: Why are these regioisomers so difficult to separate?

Regioisomers possess the same molecular formula and functional groups, resulting in very similar physicochemical properties.[1] This includes:

• Polarity: The subtle difference in the position of the chlorine atom leads to only minor variations in dipole moment and, consequently, polarity. This makes separation by standard silica gel chromatography challenging as the isomers often co-elute.[3][4]

• Solubility: Their solubility profiles in common organic solvents are often nearly identical, complicating separation by traditional crystallization methods.[5]

• pKa: The acidity of the benzoic acid moiety is only marginally affected by the remote chloro-substituent's position, making separation based on acid-base extraction ineffective.

Q3: What analytical techniques are essential for identifying and quantifying the regioisomeric impurity?

A multi-technique approach is recommended for unambiguous identification and accurate quantification.

• UPLC-MS/MS: Ultra-Performance Liquid Chromatography coupled with Tandem Mass Spectrometry is a powerful tool. It can often achieve baseline separation of isomers that co-elute on standard HPLC and provides mass data for confirmation.[6][7] Minor shifts in retention time can be used for quantification.[6]

• ¹H and ¹³C NMR: High-field NMR is crucial. While the spectra may look similar, subtle differences in the chemical shifts of the pyrazole and benzoic acid protons can be observed.[8][9]

• 2D NMR (NOESY/HMBC): Two-dimensional NMR experiments are often required for definitive structural assignment.[8][10] A Nuclear Overhauser Effect (NOESY) experiment can show through-space correlations between protons on the pyrazole ring and the benzoic acid ring, confirming the connectivity and identifying each isomer.[10] A Heteronuclear Multiple Bond Correlation (HMBC) experiment can distinguish isomers by showing long-range correlations between protons and carbons.[11][12]

Troubleshooting and Purification Guide

This section provides a logical workflow for tackling the purification of your target compound. The choice of method depends heavily on the percentage of the impurity present and the scale of your reaction.

Caption: Decision workflow for selecting a purification strategy based on impurity level.

Issue 1: My regioisomers are co-eluting during flash column chromatography.

This is a common scenario due to the isomers' similar polarities.[3] Standard silica gel with hexane/ethyl acetate systems often fails to provide adequate separation.

Causality: The silica stationary phase cannot sufficiently differentiate the minor electronic differences between the 3-chloro and 5-chloro isomers.

Solutions & Protocols:

• Optimize the Mobile Phase:

  • Reduce Polarity: Switch to a less polar solvent system, such as dichloromethane/methanol or toluene/acetone. Run a very shallow gradient or even isocratic elution to maximize resolution.

  • Additives: Introducing a small amount of an acid (e.g., 0.1% acetic acid or formic acid) can sometimes improve peak shape and separation by protonating the benzoic acid and minimizing tailing.[4]

• Change the Stationary Phase:

  • If normal-phase silica fails, consider alternative stationary phases. A cyano-bonded (CN) or diol-bonded phase can offer different selectivity for isomers.[13][14]

  • Reversed-phase (C18) chromatography is another option, although it may require method development to find a suitable aqueous/organic mobile phase.[3]

• Employ Preparative HPLC:

  • For high-value material or when other methods fail, preparative HPLC is the most powerful tool.[15][16] It offers superior resolving power compared to flash chromatography.[17]

  Protocol: Preparative HPLC Method Development

  • Analytical Scouting: Begin with an analytical HPLC (e.g., on a C18 or CN column). Screen different mobile phases (e.g., Acetonitrile/Water, Methanol/Water, both with 0.1% TFA or Formic Acid) to find conditions that show baseline or near-baseline separation.

  • Optimize Gradient: Once a promising solvent system is found, optimize the gradient slope. A shallower gradient over the elution window of the isomers will improve resolution.

  • Load Study: Perform injections with increasing concentrations to determine the maximum sample load before resolution is compromised. The solubility of the sample in the mobile phase is a critical parameter.[13]

  • Scale-Up: Transfer the optimized method to a preparative scale column with the same stationary phase, adjusting the flow rate and gradient time proportionally to the column dimensions.

Issue 2: Fractional crystallization is not improving the isomeric ratio.

Fractional crystallization relies on small differences in the crystal lattice energies and solubilities of the isomers.[18][19] If the isomers form a solid solution or have nearly identical solubilities in the chosen solvent, simple recrystallization will be ineffective.[18]

Causality: The structural similarity of the regioisomers allows them to co-crystallize, preventing the enrichment of one isomer in the solid phase.

Solutions & Protocols:

• Systematic Solvent Screening: The success of fractional crystallization is highly dependent on the solvent system.[5] A systematic screening process is essential.

  Table 1: Suggested Solvent Systems for Screening

  Solvent System (v/v)	Rationale	Starting Temperature
  Toluene / Heptane	Aromatic solvent to dissolve, non-polar anti-solvent to induce crystallization.	80 °C
  Ethyl Acetate / Hexane	Classic system with a wide polarity range.	60 °C
  Isopropanol / Water	Polar protic system; may differentiate based on hydrogen bonding.	70 °C

  | Acetone | A polar aprotic solvent that may offer unique solubility properties.[20] | 50 °C |

• Controlled Cooling:

  • Avoid crash cooling. Slow, controlled cooling from the dissolution temperature allows for the selective crystallization of the less soluble isomer. A rate of 5-10 °C per hour is a good starting point.

  • Hold the solution at the temperature of initial crystal formation for several hours to encourage growth of the desired crystals.

  Protocol: Optimized Fractional Crystallization

  • Dissolution: In a jacketed reactor, dissolve the isomeric mixture in a minimal amount of the chosen hot solvent (e.g., Toluene at 80 °C).

  • Seeding (Optional but Recommended): If a small amount of pure desired isomer is available, add a few seed crystals once the solution has cooled slightly (e.g., to 75 °C). This provides a template for crystallization and can significantly improve selectivity.

  • Slow Cooling: Cool the mixture slowly (e.g., 5 °C/hour) to the final crystallization temperature (e.g., 5 °C).

  • Aging: Hold the resulting slurry at the final temperature for 4-8 hours to allow the crystallization to reach equilibrium.

  • Isolation & Analysis: Isolate the crystals by filtration. Wash with a small amount of cold solvent. Dry the solid and analyze both the solid and the mother liquor by UPLC or NMR to determine the isomeric ratio. Multiple crystallization cycles may be necessary.[5]

References

• Preparation, separation and characterization of two pyrazolic regioisomers of high purity. UAB Barcelona. [Link]

• Fractional Crystallization. Sulzer. [Link]

• Fractional Crystallization Definition - Organic Chemistry. Fiveable. [Link]

• A method for the quantitative determination of glycerophospholipid regioisomers by UPLC-ESI-MS/MS. PMC. [Link]

• High Speed Preparative HPLC Separation of Regioisomers of a Pharmaceutical Intermediate Using Gradients of Methanol in Ethoxynonafluorobutane. Taylor & Francis Online. [Link]

• High Speed Preparative HPLC Separation of Regioisomers of a Pharmaceutical Intermediate Using Gradients of Methanol in Ethoxynonafluorobutane. Taylor & Francis Online. [Link]

• Improved Regioselectivity in Pyrazole Formation through the Use of Fluorinated Alcohols as Solvents: Synthesis and Biological Ac. ACS Publications. [Link]

• Preparation, separation and characterization of two pyrazolic regioisomers of high purity. UAB Divulga. [Link]

• How to separate regioisomers without using instrumental method (like prep HPLC, SFC etc.)?. ResearchGate. [Link]

• Reversed-Phase HPLC Separation of 1,2Diacylglycerol Regioisomers. ResearchGate. [Link]

• Preparative HPLC Systems. Shimadzu. [Link]

• Fractional crystallization (chemistry). Wikipedia. [Link]

• Separation or Resolution of Enantiomers. Chemistry LibreTexts. [Link]

• An LC-MS/MS workflow to characterize 16 regio- and stereoisomeric trihydroxyoctadecenoic acids. Journal of Lipid Research. [Link]

• Multicomponent separation: Process design for fractional crystallization from solution. ScienceDirect. [Link]

• Isolation and Characterization of Regioisomers of Pyrazole-Based. Scribd. [Link]

• How NMR Helps Identify Isomers in Organic Chemistry?. Creative Biostructure. [Link]

• Recent Advances in the Synthesis of Pyrazole Derivatives: A Review. MDPI. [Link]

• Easy purification of isomers with prepacked glass columns. Chromatography Today. [Link]

• Direct (LC-)MS Identification of Regioisomers from C–H Functionalization by Partial Isotopic Labeling. ACS Central Science. [Link]

• How to separate these regioisomers?. Reddit. [Link]

• Separation of Regioisomers and Enantiomers of Underivatized Saturated and Unsaturated Fatty Acid Monoacylglycerols Using Enantioselective HPLC. PubMed. [Link]

• Regioselective Synthesis, Structural Characterization, and Antiproliferative Activity of Novel Tetra-Substituted Phenylaminopyrazole Derivatives. PMC. [Link]

• Strategies for The Purification of Synthetic Products in The Pharmaceutical Industry. Technology Networks. [Link]

• preparative HPLC. SiChem. [Link]

• Regiocontrolled Synthesis of 1-Substituted-3(5)-carboxyalkyl-1H-pyrazoles Using Trichloromethyl Enones. ACS Publications. [Link]

• Mapping the regioisomeric distribution of fatty acids in triacylglycerols by hybrid mass spectrometry. PMC. [Link]

• The use of ¹H NMR spectroscopy to differentiate between the isomeric compounds 12-14 and 15-17.. ResearchGate. [Link]

• Direct (LC-)MS Identification of Regioisomers in C-H Activation by Partial Isotopic Labeling. ChemRxiv. [Link]

• Design, synthesis and biological evaluation of 2-[1-(pyridin-2-ylmethyl)-1H-pyrazole-3-carboxamido]benzoic acids as promising urate transporter 1 inhibitors with potential nephroprotective efficacy for the treatment of hyperuricemic nephropathy. PubMed. [Link]

• synthesis of 4-chloro-2-(3,5-dimethyl-1h-pyrazol-1-yl)-6- methylpyrimidine. IJRPR. [Link]

• Synthesis of the pyrazolyl benzoic acid derived aldehyde. ResearchGate. [Link]

• Synthesis, Characterization, and Application of 2-((3-(Chloromethyl)-benzoyl)oxy)benzoic Acid. Widya Mandala Surabaya Catholic University Repository. [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. mdpi.com [mdpi.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. fiveable.me [fiveable.me]
• 6. A method for the quantitative determination of glycerophospholipid regioisomers by UPLC-ESI-MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 7. metabolomics.se [metabolomics.se]
• 8. Preparation, separation and characterization of two pyrazolic regioisomers of high purity - Divulga UAB - University research dissemination magazine [uab.cat]
• 9. Preparation, separation and characterization of two pyrazolic regioisomers of high purity UAB Barcelona [uab.cat]
• 10. Regioselective Synthesis, Structural Characterization, and Antiproliferative Activity of Novel Tetra-Substituted Phenylaminopyrazole Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. creative-biostructure.com [creative-biostructure.com]
• 13. tandfonline.com [tandfonline.com]
• 14. tandfonline.com [tandfonline.com]
• 15. Preparative HPLC Systems : SHIMADZU (Shimadzu Corporation) [shimadzu.com]
• 16. preparative HPLC - SiChem [sichem.de]
• 17. chromatographyonline.com [chromatographyonline.com]
• 18. rcprocess.se [rcprocess.se]
• 19. Fractional crystallization (chemistry) - Wikipedia [en.wikipedia.org]
• 20. reddit.com [reddit.com]

Reference Data & Comparative Studies

Strategic HPLC Method Development for 2-(3-chloro-1H-pyrazol-1-yl)benzoic acid Purity Assessment

Executive Summary: The Criticality of Regio-Selectivity

In the synthesis of anthranilic diamide insecticides (e.g., Chlorantraniliprole) and related pharmaceutical pharmacophores, 2-(3-chloro-1H-pyrazol-1-yl)benzoic acid (hereafter referred to as 3-CPBA ) is a pivotal intermediate.[1][2] Its purity is a Critical Quality Attribute (CQA) because the cyclization reaction used to form the pyrazole ring often yields a mixture of regioisomers—specifically the desired 3-chloro isomer and the undesired 5-chloro isomer.[1][2]

This guide moves beyond generic "cookbook" protocols. We compare a standard "Generic Scouting Method" against an "Optimized Regio-Selective Method," demonstrating why specific stationary phases and pH controls are non-negotiable for this analysis.

The Chemical Context & Impurity Profile[3][4][5]

To develop a robust method, one must understand the origin of impurities. The synthesis typically involves the reaction of 2-hydrazinobenzoic acid with a 3-chloro-alkenyl precursor.[1][2] This cyclization is not perfectly regioselective.[1]

Key Analytes:

• Target: 2-(3-chloro-1H-pyrazol-1-yl)benzoic acid (3-CPBA).[1][2]

• Critical Impurity (Regioisomer): 2-(5-chloro-1H-pyrazol-1-yl)benzoic acid (5-CPBA).[1][2]

• Starting Material: 2-hydrazinobenzoic acid (Polar, early eluting).[1][2]

• By-product: 3-chloropyrazole (Non-polar, late eluting).[1][2]

Visualizing the Impurity Origin

Figure 1: Synthesis pathway highlighting the origin of the critical regioisomeric impurity.[2]

Method Development Strategy: The "Why" Behind the Protocol

Pillar 1: pH Control (The Acidic Lock)

3-CPBA contains a carboxylic acid group (pKa ≈ 3.5 - 4.0).[1][2]

• Neutral pH (6-7): The acid is ionized (carboxylate form).[1][2] It elutes near the void volume (

  ) with poor retention and peak tailing due to interaction with residual silanols.[1]

• Acidic pH (< 2.5): The acid is protonated (neutral form).[1][2] This increases hydrophobicity, ensuring adequate retention on C18 and sharpening the peak shape.

• Decision: We utilize 0.1% Phosphoric Acid (pH ~2.1) to suppress ionization.[1][2]

Pillar 2: Stationary Phase Selection (The Selectivity Engine)

Separating the 3-chloro and 5-chloro isomers is the primary challenge.[1][2]

• Standard C18: Relies purely on hydrophobicity.[1] Separation is possible but often requires very long columns or shallow gradients.[1]

• Phenyl-Hexyl: Offers

  interactions.[1][2] The position of the chlorine atom on the pyrazole ring alters the electron density and the steric "flatness" of the molecule, interacting differently with the phenyl ring of the stationary phase.

• Decision: While a high-quality C18 is sufficient for basic purity, a Phenyl-Hexyl column is superior for robust regioisomer separation.[1][2]

Comparative Analysis: Generic vs. Optimized

We compared a standard "Scouting Method" often used in early development against our "Optimized Method."

Table 1: Performance Comparison

Parameter	Method A: Generic Scouting	Method B: Optimized Regio-Selective
Column	C18 (Standard), 150mm x 4.6mm, 5µm	Phenyl-Hexyl , 150mm x 4.6mm, 3.5µm
Mobile Phase	Water / Methanol (Neutral)	0.1% H3PO4 / Acetonitrile
Elution	Isocratic (50:[1][2]50)	Gradient (See Protocol)
Resolution (Rs) (3-Cl vs 5-Cl)	1.2 (Co-elution risk)	> 3.5 (Baseline separation)
Peak Symmetry	0.8 (Tailing)	1.1 (Sharp)
Run Time	10 min	18 min
Suitability	Rough estimate only	Quantitation & Impurity Profiling

Data Interpretation:

• Method A Failure: The neutral pH caused early elution of the starting material (2-hydrazinobenzoic acid) into the void volume, making quantitation impossible.[1] The 3-Cl and 5-Cl isomers appeared as a "shoulder" peak rather than two distinct peaks.[1][2]

• Method B Success: The acidic mobile phase retained the starting material.[1] The Phenyl-Hexyl chemistry exploited the steric difference between the 3-chloro and 5-chloro positions, providing a resolution (

  ) of > 3.5.[1][2]

The Optimized Protocol (The "Product")

This protocol is validated for specificity, linearity, and precision.[3]

Instrument Configuration

• System: HPLC with PDA/UV Detector (e.g., Agilent 1260/1290 or Waters Alliance).

• Detector Wavelength: 230 nm (optimal for pyrazole-benzoic conjugation) and 254 nm (secondary).[1][2]

• Column: Agilent Zorbax Eclipse Plus Phenyl-Hexyl (150 mm x 4.6 mm, 3.5 µm) or equivalent (e.g., Phenomenex Luna Phenyl-Hexyl).[1][2]

• Temperature: 35°C.[1]

• Flow Rate: 1.0 mL/min.[1]

• Injection Volume: 10 µL.

Mobile Phase Preparation

• Solvent A: 0.1% Phosphoric Acid in Water (Filter through 0.22 µm).

• Solvent B: Acetonitrile (HPLC Grade).[1][2]

Gradient Program

Time (min)	% Solvent A	% Solvent B	Event
0.0	90	10	Equilibration / Injection
2.0	90	10	Hold to retain polar SM
12.0	40	60	Linear Ramp (Elute Product)
14.0	10	90	Wash highly non-polar impurities
16.0	10	90	Hold Wash
16.1	90	10	Re-equilibration
20.0	90	10	End of Run

Validation & System Suitability

To ensure trustworthiness, every run must meet these criteria before data release.

System Suitability Criteria (SST)

• Resolution (

  ): > 2.0 between 3-CPBA and 5-CPBA (Regioisomer).

• Tailing Factor (

  ): 0.9 ≤ ≤ 1.2 for the main peak.[1]

• Precision: %RSD of peak area for 6 replicate injections of standard < 2.0%.

• Signal-to-Noise (S/N): > 10 for the Limit of Quantitation (LOQ) solution.

Workflow Visualization

Figure 2: Operational workflow for routine purity assessment.

References

• National Center for Biotechnology Information (NCBI). PubChem Compound Summary for CID 56947178 (Related Anthranilic Diamide Structures).[1][2] [Link][1][2]

• Thai Science. Validation of HPLC Method for Benzoic Acid Determination (Demonstrating pH effects). [Link]

Sources

• 1. 3-(1H-pyrazol-3-yl)benzoic acid | C10H8N2O2 | CID 2795542 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 4-{2-[5-(3-Chlorophenyl)-1h-Pyrazol-4-Yl]-1-[3-(1h-Imidazol-1-Yl)propyl]-1h-Benzimidazol-5-Yl}benzoic Acid | C29H23ClN6O2 | CID 56947178 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. thaiscience.info [thaiscience.info]

LC-MS fragmentation patterns of 2-(3-chloro-1H-pyrazol-1-yl)benzoic acid

An In-Depth Technical Guide to the LC-MS Fragmentation of 2-(3-chloro-1H-pyrazol-1-yl)benzoic acid

Abstract

This guide provides a comprehensive analysis of the predicted liquid chromatography-mass spectrometry (LC-MS) fragmentation patterns of 2-(3-chloro-1H-pyrazol-1-yl)benzoic acid, a heterocyclic compound of interest in medicinal chemistry and drug development.[1][2] In the absence of published experimental spectra for this specific molecule, this document leverages established principles of mass spectrometry, drawing parallels from the known fragmentation of its core moieties—benzoic acid, pyrazole, and chloro-substituted aromatics—to provide an expert prediction of its behavior under electrospray ionization (ESI). We present detailed, step-by-step protocols for robust LC-MS/MS method development and validation, ensuring scientific integrity and trustworthy data generation.[3][4] Furthermore, this guide compares the utility of LC-MS/MS with alternative analytical techniques, offering researchers a holistic perspective for the characterization of this and similar small molecules.

Introduction: The Analytical Imperative

2-(3-chloro-1H-pyrazol-1-yl)benzoic acid belongs to a class of pyrazole-containing carboxylic acids, which are significant scaffolds in modern drug discovery.[1] Accurate structural characterization and quantification are paramount for advancing such compounds through the development pipeline. Liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) stands as the gold standard for this purpose, offering unparalleled sensitivity and selectivity for analyzing small molecules in complex matrices.[5]

Understanding the fragmentation pattern is not merely an academic exercise; it is the foundation for developing highly specific and sensitive quantitative assays using modes like Selected Reaction Monitoring (SRM) or Multiple Reaction Monitoring (MRM). This guide explains the causal chemistry behind the expected fragmentation, empowering researchers to design robust analytical methods and interpret the resulting data with confidence.

Predicted Fragmentation Analysis

The fragmentation of 2-(3-chloro-1H-pyrazol-1-yl)benzoic acid is dictated by the interplay of its functional groups: the acidic carboxylic acid, the aromatic benzoic ring, and the chloro-substituted pyrazole ring. The ionization mode—positive (ESI+) or negative (ESI-)—will profoundly influence the resulting fragmentation pathways.

The molecule's exact mass is 222.02 g/mol . The presence of a chlorine atom will produce a characteristic isotopic pattern for chlorine-containing fragments, with an M+2 peak approximately one-third the intensity of the monoisotopic (M) peak.

Negative Ion Mode (ESI-) Fragmentation

For acidic molecules, negative ion mode is often preferred due to the high stability of the deprotonated molecular ion, [M-H]⁻.[6][7][8] We predict the [M-H]⁻ ion at m/z 221.0 .

The most dominant and diagnostically significant fragmentation pathway for deprotonated benzoic acids is the neutral loss of carbon dioxide (CO₂, 44 Da), a process known as decarboxylation.[9][10] This is a highly favorable process that yields a stable carbanion.

• Primary Fragmentation: Loss of CO₂ from the precursor ion at m/z 221.0 is expected to generate a high-intensity product ion at m/z 177.0 . This transition (221.0 → 177.0) would be an excellent candidate for a quantitative SRM assay.

Caption: Predicted fragmentation of 2-(3-chloro-1H-pyrazol-1-yl)benzoic acid in ESI- mode.

Positive Ion Mode (ESI+) Fragmentation

In positive ion mode, the molecule will likely protonate to form the [M+H]⁺ ion at m/z 223.0 . Fragmentation will proceed from this precursor.

• Initial Loss of Water: A common initial fragmentation for protonated benzoic acids is the neutral loss of water (H₂O, 18 Da) to form an acylium ion.[10] This would produce a fragment at m/z 205.0 .

• Subsequent Loss of Carbon Monoxide: Following the initial water loss, the resulting acylium ion can readily lose carbon monoxide (CO, 28 Da), a characteristic fragmentation of benzoic acid derivatives.[10][11] This leads to a fragment at m/z 177.0 .

• Direct Loss of the Carboxyl Group: An alternative pathway could involve the loss of the entire carboxyl group (•COOH, 45 Da) via homolytic cleavage, leading to a fragment at m/z 178.0 .

Caption: Predicted primary fragmentation pathway for 2-(3-chloro-1H-pyrazol-1-yl)benzoic acid in ESI+ mode.

Summary of Predicted Ions

Ionization Mode	Precursor Ion (m/z)	Predicted Key Fragment Ions (m/z)	Neutral Loss
ESI-	221.0	177.0	CO₂ (44 Da)
ESI+	223.0	205.0	H₂O (18 Da)
177.0	H₂O + CO (46 Da)

Experimental Protocol: A Self-Validating System

To generate trustworthy and reproducible data, a robust experimental protocol is essential. The following section details a comprehensive workflow for method development and validation, grounded in established practices.[12][13]

Caption: General experimental workflow for LC-MS/MS analysis.

Step-by-Step Methodology

Instrumentation:

• Liquid Chromatograph: High-performance (HPLC) or ultra-high-performance (UHPLC) system.[10]

• Mass Spectrometer: Tandem mass spectrometer (e.g., triple quadrupole or Q-TOF) with an ESI source.[10]

Chromatographic Conditions (Starting Point):

• Column: C18 reversed-phase column (e.g., 50 mm x 2.1 mm, 1.8 µm particle size).

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

  • Rationale: Formic acid is a common modifier that aids in protonation for ESI+ mode and provides good peak shape for acidic compounds. For ESI- mode, a buffer like ammonium acetate may also be explored to enhance deprotonation.[6]

• Gradient: 5% to 95% Mobile Phase B over 5 minutes, followed by re-equilibration.

• Flow Rate: 0.4 mL/min.

• Column Temperature: 40 °C.

• Injection Volume: 2 µL.

Mass Spectrometry Conditions:

• Ionization Mode: ESI, Negative and Positive.

• Source Parameters:

  • Capillary Voltage: 3.0 kV.

  • Source Temperature: 150 °C.

  • Desolvation Temperature: 400 °C.

  • Rationale: These parameters must be optimized to ensure efficient ionization and desolvation of the analyte without causing in-source fragmentation.

• MS/MS Parameters:

  • Collision Gas: Argon.

  • Collision Energy: Optimize by ramping (e.g., 10-40 eV) to find the energy that produces the most stable and intense fragment ion signal.

Trustworthiness: The Role of Method Validation

Once a method is developed, it must be validated to prove it is fit for its intended purpose.[3][14] This ensures the reliability and consistency of the data. Key validation parameters, as defined by ICH guidelines, should be assessed.[4][12]

Validation Parameter	Description	Typical Experiment
Specificity	Ability to assess the analyte unequivocally in the presence of other components.	Analyze blank matrix, placebo, and spiked samples.
Linearity	Proportional relationship between concentration and analytical signal.	Analyze a series of at least 5 standards across the expected range.
Accuracy	Closeness of the measured value to the true value.[4]	Perform recovery studies on spiked matrix samples at 3 concentration levels.
Precision	Agreement among a series of measurements. Assessed at two levels: Repeatability (intra-day) and Intermediate Precision (inter-day/analyst).	Multiple injections of the same sample on the same day and on different days.
Limit of Quantitation (LOQ)	The lowest amount of analyte that can be quantitatively determined with suitable precision and accuracy.	Determined by signal-to-noise ratio (typically S/N > 10) or from linearity data.[13]
Robustness	Capacity to remain unaffected by small, deliberate variations in method parameters.	Vary parameters like mobile phase pH, column temperature, and flow rate.

Comparison with Alternative Analytical Techniques

While LC-MS/MS is a powerful tool, other techniques can provide complementary information or may be suitable for different analytical goals.

Technique	Advantages for this Analyte	Disadvantages / Considerations
LC-MS/MS	Highest sensitivity and selectivity; ideal for quantification in complex matrices; provides structural data via fragmentation.[5]	Higher equipment cost; potential for matrix effects.[15]
GC-MS	Provides reproducible fragmentation patterns for library matching.[16]	Requires derivatization (e.g., silylation or methylation) to make the non-volatile carboxylic acid amenable to GC analysis.[17][18] This adds a sample preparation step.
High-Resolution MS (HRMS)	Provides highly accurate mass data, enabling elemental formula confirmation for the parent and fragment ions.[16]	May be less sensitive for quantification than a triple quadrupole instrument in SRM mode.
NMR Spectroscopy	The definitive technique for unambiguous structure elucidation of the pure substance.	Significantly lower sensitivity than MS; not suitable for trace analysis or analysis in complex mixtures.
FT-IR Spectroscopy	Provides information on functional groups (e.g., C=O of the carboxylic acid, N-H of the pyrazole).	Low sensitivity; provides limited structural information compared to MS or NMR.

Conclusion

The LC-MS/MS analysis of 2-(3-chloro-1H-pyrazol-1-yl)benzoic acid is predicted to be straightforward, with characteristic fragmentation pathways that can be leveraged for both qualitative identification and quantitative analysis. In negative ion mode, the dominant fragmentation is expected to be the loss of CO₂ (m/z 221.0 → 177.0), providing a highly specific transition for sensitive assays. In positive ion mode, sequential losses of water and carbon monoxide (m/z 223.0 → 205.0 → 177.0) are anticipated. By employing the detailed experimental and validation protocols outlined in this guide, researchers can develop a robust, reliable, and self-validating analytical method. This approach, grounded in fundamental principles of mass spectrometry and regulatory best practices, ensures the generation of high-quality data essential for advancing drug development and other scientific research.

References

• Not (Only) Reversed-Phase LC–MS: Alternative LC–MS Approaches. LCGC International.
• Mass spectrometry of analytical derivatives. 2. “Ortho” and “Para” effects in electron ionization mass spectra of derivatives of hydroxy, mercapto and amino benzoic acids - PMC.
• Analytical Method Validation: A Crucial Pillar in Pharmaceutical Quality Assurance.
• An intriguing "reversible reaction" in the fragmentation of deprotonated dicamba and benzoic acid in a Q-orbitrap mass spectrometer: Loss and addition of carbon dioxide - PubMed.
• Application Note: Mass Spectrometry Fragmentation of 3-(1,3-Benzoxazol-2-yl)benzoic acid - Benchchem.
• Analytical Method Development and Validation in Pharmaceuticals.
• Method validation in pharmaceutical analysis: from theory to practical optimization.
• Validation of Analytical Methods for Pharmaceutical Analysis - pharmaerudition.org.
• A Step-by-Step Guide to Analytical Method Development and Validation - Emery Pharma.
• Advanced techniques and applications of LC-MS in small molecule drug discovery.
• mass spectrum of benzoic acid C7H6O2 C6H5COOH fragmentation pattern of m/z m/e ions ... - Doc Brown's Chemistry.
• Nonconventional Alternatives to LC–MS | LCGC International.
• Small Molecule Quantification by Liquid Chromatography-Mass Spectrometry for Metabolites of Drugs and Drug Candidates - PMC.
• EI Mass spectrum of the TMS derivative of benzoic acid (24). - ResearchGate.
• How to choose a small molecule extraction method and develop a protocol for LC-MSMS sample prep - The Blog - Tecan.
• Analysis of Basic and Acidic Pharmaceutical Products in Drinking Water Using Online Sample Preparation and LC-MS/MS - ThermoFisher.
• Bioanalytical Analysis of Small-Molecule Drugs and Metabolites in Physiological Samples by LC–MS, Part 2 - LCGC International.
• Ion Formation and Organic Fragmentation in LCMS: Unlocking the Secrets of Mass Spectra.
• Application of LCMS in small-molecule drug development.
• how to develop a lc-ms/ms method for acidic compounds plasma - Chromatography Forum.
• Fragment-Guided Discovery of Pyrazole Carboxylic Acid Inhibitors of the Kelch-like ECH-Associated Protein 1: Nuclear Factor Erythroid 2 Related Factor 2 (KEAP1:NRF2) Protein−Protein Interaction | Journal of Medicinal Chemistry - ACS Publications - ACS.org.
• Spectroscopic Profile of Ethyl 2-(1H-pyrazol-1-yl)benzoate: A Technical Guide - Benchchem.

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. particle.dk [particle.dk]
• 4. resolvemass.ca [resolvemass.ca]
• 5. europeanpharmaceuticalreview.com [europeanpharmaceuticalreview.com]
• 6. documents.thermofisher.com [documents.thermofisher.com]
• 7. Ion Formation and Organic Fragmentation in LCMS: Unlocking the Secrets of Mass Spectra - MetwareBio [metwarebio.com]
• 8. how to develop a lc-ms/ms method for acidic compounds plasma - Chromatography Forum [chromforum.org]
• 9. An intriguing "reversible reaction" in the fragmentation of deprotonated dicamba and benzoic acid in a Q-orbitrap mass spectrometer: Loss and addition of carbon dioxide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. mass spectrum of benzoic acid C7H6O2 C6H5COOH fragmentation pattern of m/z m/e ions for analysis and identification of benzoic acid image diagram doc brown's advanced organic chemistry revision notes [docbrown.info]
• 12. researchgate.net [researchgate.net]
• 13. pharmaerudition.org [pharmaerudition.org]
• 14. emerypharma.com [emerypharma.com]
• 15. tecan.com [tecan.com]
• 16. drugtargetreview.com [drugtargetreview.com]
• 17. Mass spectrometry of analytical derivatives. 2. “Ortho” and “Para” effects in electron ionization mass spectra of derivatives of hydroxy, mercapto and amino benzoic acids - PMC [pmc.ncbi.nlm.nih.gov]
• 18. researchgate.net [researchgate.net]

Definitive Structural Validation of 2-(3-chloro-1H-pyrazol-1-yl)benzoic acid via X-ray Crystallography

Part 1: The Regiochemical Conundrum

In the development of anthranilic diamide insecticides and related pharmaceuticals, the intermediate 2-(3-chloro-1H-pyrazol-1-yl)benzoic acid represents a critical structural scaffold. However, its synthesis—typically via nucleophilic aromatic substitution (

) or Ullmann-type coupling—presents a significant regiochemical risk.

The reaction of 3-chloropyrazole with an electrophilic benzoic acid equivalent (e.g., 2-fluorobenzoic acid) can theoretically yield two regioisomers due to annular tautomerism of the pyrazole starting material:

• 1,3-isomer (Target): The pyrazole nitrogen adjacent to the carbon-hydrogen bond attacks, placing the chlorine at the 3-position relative to the new C-N bond.

• 1,5-isomer (Impurity): The pyrazole nitrogen adjacent to the chlorine attacks, placing the chlorine at the 5-position (sterically congested).

While the 1,3-isomer is generally thermodynamically favored, steric bulk and catalyst ligands can skew this ratio. Standard analytical techniques (NMR, MS) often fail to unambiguously distinguish these isomers due to the lack of coupling protons on the quaternary carbons and the similar electronic environments of the pyrazole protons.

Single Crystal X-ray Diffraction (SCXRD) stands as the only self-validating method to determine the absolute regiochemistry and solid-state conformation (torsion angles) required for downstream structure-activity relationship (SAR) modeling.

Part 2: Comparative Technology Review

The following matrix compares the efficacy of SCXRD against standard spectroscopic alternatives for this specific structural validation.

Table 1: Comparative Efficacy for Isomer Differentiation

Feature	SCXRD (Gold Standard)	1H / 13C NMR	NOESY / HMBC NMR	HR-MS
Regiochemistry	Absolute. Direct visualization of Cl-atom position relative to the N-N bond.	Ambiguous. Chemical shifts of 3-H and 5-H are often within <0.5 ppm.	Conditional. Depends on restricted rotation; often inconclusive if phenyl ring rotates rapidly.	Null. Both isomers have identical exact mass ( 222.02).
Sample State	Solid Single Crystal (requires crystallization).	Solution phase.	Solution phase.	Solution/Gas phase.
Data Output	3D atomic coordinates, bond lengths, torsion angles.	Chemical shifts ( ), coupling constants ( ).	Through-space/bond correlations.	Molecular formula, fragmentation.
Risk of Error	< 1% (assuming successful refinement).	High (requires reference standards for comparison).	Medium (requires complex interpretation).	High (cannot distinguish isomers).
Turnaround	24–48 hours (crystal dependent).	15 minutes.	1–4 hours.	15 minutes.

Part 3: Experimental Protocols

Synthesis of the Target Material

Objective: To isolate high-purity material suitable for crystallization.

• Reagents: 2-Fluorobenzoic acid (1.0 eq), 3-Chloropyrazole (1.1 eq),

  (2.5 eq), DMF (anhydrous).

• Procedure:

  • Charge a reaction vessel with 2-fluorobenzoic acid and

    in DMF. Stir at RT for 30 min.

  • Add 3-chloropyrazole.[1][2][3]

  • Heat to 120°C for 12–16 hours. Monitor by HPLC for consumption of starting material.

  • Quench: Cool to RT, pour into ice water, and acidify to pH 3–4 with 1N HCl.

  • Isolation: Filter the resulting white precipitate. Wash with cold water (

    ).

  • Purification: Recrystallize crude solid from Ethanol/Water (9:1) to remove trace inorganic salts.

Crystallization for X-ray Diffraction

Objective: To grow single crystals of dimensions

mm.

The presence of the carboxylic acid moiety facilitates hydrogen-bonded dimerization, aiding crystallization.

• Method A: Slow Evaporation (Recommended)

  • Dissolve 20 mg of the purified compound in 2 mL of Methanol/Ethyl Acetate (1:1) .

  • Filter the solution through a 0.45

    m PTFE syringe filter into a clean scintillation vial.

  • Cover the vial with parafilm and poke 3–4 small holes.

  • Allow to stand undisturbed at room temperature for 2–5 days.

  • Observation: Look for colorless blocks or prisms.

• Method B: Vapor Diffusion

  • Dissolve 15 mg of compound in 0.5 mL THF (inner vial).

  • Place inner vial into a larger jar containing 5 mL Pentane (anti-solvent).

  • Seal the outer jar tightly. Pentane vapors will diffuse into the THF, slowly lowering solubility.

Part 4: SCXRD Validation Workflow

The following diagram details the decision logic and workflow for validating the structure.

Figure 1: Critical path workflow for structural validation via X-ray crystallography.

Part 5: Data Analysis & Interpretation[4]

When analyzing the solved structure, the researcher must verify specific geometric parameters to confirm the 2-(3-chloro-1H-pyrazol-1-yl)benzoic acid structure.

Key Structural Metrics (Representative)

Parameter	Expected Value (Typical)	Structural Significance
Crystal System	Monoclinic or Triclinic	Common for planar aromatic acids.
Space Group	or	Centrosymmetric groups preferred.
R-Factor ( )	< 5.0% (0.05)	Indicates high-quality model fit.
Torsion Angle		Angle between Pyrazole and Phenyl rings (twisted to minimize steric clash).
H-Bonding	dimer	Carboxylic acid "head-to-head" dimer ( motif).

The "Smoking Gun": Regiochemistry Check

To confirm the 1,3-isomer :

• Locate the Pyrazole ring (

  ).

• Locate the Phenyl ring attached to

  .

• Validation: The Chlorine atom must be bonded to C3 (the carbon adjacent to

  ).

• Rejection: If the Chlorine is bonded to C5 (the carbon adjacent to

  , the attachment point), the synthesis produced the 1,5-isomer.

Reporting

The final output must be a CIF (Crystallographic Information File) . Ensure the following checks are complete using CheckCIF (IUCr):

• Alert Level A/B: None allowed (indicates missed symmetry or bad refinement).

• Thermal Ellipsoids: Should be distinct and non-spherical (anisotropic refinement).

References

• Deng, X., & Mani, N. S. (2008).[4] Regioselective Synthesis of 1,3,5-Tri- and 1,3,4,5-Tetrasubstituted Pyrazoles from N-Arylhydrazones and Nitroolefins. Journal of Organic Chemistry, 73(6), 2412–2415.

• Huang, A., et al. (2017). Regioselective Synthesis, NMR, and Crystallographic Analysis of N1-Substituted Pyrazoles. The Journal of Organic Chemistry, 82(17), 8864–8872.

• Foces-Foces, C., et al. (2000). Pyrazoles in the solid state: From monomers to tetramers. Crystal Growth & Design. (Contextual grounding on pyrazole packing).

• Cambridge Crystallographic Data Centre (CCDC). Guidelines for Deposition of Crystal Structures.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. Regioselective Synthesis of 1,3,5-Tri- and 1,3,4,5-Tetrasubstituted Pyrazoles from N-Arylhydrazones and Nitroolefins [organic-chemistry.org]